3,4,6-Tri-O-acetyl-D-glucal-13C-1

Core Science & Biosynthesis

Deciphering Glycosylation Mechanisms: A Technical Guide to 13C Kinetic Isotope Effects Using 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Executive Summary

The precise mechanism of chemical O-glycosylation remains one of the most rigorously investigated topics in carbohydrate chemistry and drug development. Controlling the stereochemical outcome (α vs. β anomers) of glycosidic bonds is paramount for the synthesis of nucleoside analogs, aminoglycosides, and targeted carbohydrate vaccines. This in-depth guide explores the use of heavy-atom kinetic isotope effects (KIEs)—specifically utilizing the isotopically labeled donor 3,4,6-Tri-O-acetyl-D-glucal-13C-1 —to map the transition state of glycosylation reactions. By bridging theoretical physical organic chemistry with field-proven experimental protocols, this whitepaper provides a comprehensive framework for elucidating whether a glycosylation event proceeds via a stepwise ( SN​1 -like) or concerted ( SN​2 -like) pathway.

The Mechanistic Boundary: Oxocarbenium Ions and KIEs

Glycosylation mechanisms typically tread a fine boundary between highly dissociative SN​1 pathways and concerted SN​2 pathways[1]. In an SN​1 mechanism, the departure of the leaving group (or the activation of a glycal double bond) generates a discrete, highly reactive oxocarbenium ion intermediate. In contrast, an SN​2 mechanism involves the simultaneous departure of the leaving group and attack by the nucleophile.

Because the adjacent ring oxygen stabilizes incipient positive charge, any potential concerted pathway often becomes asynchronous, heavily leaning toward oxocarbenium character[2][3]. To distinguish between these subtle mechanistic shifts, researchers rely on Kinetic Isotope Effects (KIEs) .

A KIE is the ratio of reaction rate constants for isotopically substituted reactants ( KIE=klight​/kheavy​ )[2]. Replacing 12C with 13C increases the atomic mass by approximately 8%, which alters the zero-point vibrational energy of the bonds involving the anomeric carbon (C-1)[2].

• Concerted ( SN​2 -like) Mechanisms: Typically exhibit larger primary 13C KIEs (1.02–1.06) due to significant changes in vibrational frequencies as the nucleophile attacks and the leaving group departs simultaneously[1].

• Stepwise ( SN​1 -like) Mechanisms: Yield KIEs ≤1.01 (often approaching unity or slightly inverse), as the transition state closely resembles the discrete oxocarbenium intermediate[1][3].

Caption: Mechanistic continuum of glycosylation and corresponding 13C-1 KIE values.

Substrate Design: 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Glycals are cyclic enol ethers widely used as glycosyl donors. 3,4,6-Tri-O-acetyl-D-glucal is a prototypical substrate that undergoes Ferrier-type rearrangements or electrophilic additions to yield 2-deoxyglycosides.

By synthesizing this glycal with a 13C label exclusively at the C-1 position, researchers create a highly sensitive probe. The causality here is fundamental: the C-1 carbon undergoes rehybridization (from sp2 to sp3 ) during the nucleophilic attack. Monitoring the isotopic fractionation of the 13C−1 isotopologue relative to its natural 12C counterpart isolates the kinetic behavior of the anomeric center from the rest of the molecule, eliminating confounding variables.

Experimental Methodology: A Self-Validating Protocol

Measuring heavy-atom KIEs at natural or slightly enriched abundance requires extreme precision, as the expected values deviate from unity by only 1–4%[2]. The most robust, self-validating method relies on competitive isotopic fractionation combined with quantitative NMR polarization transfer techniques[3].

Step-by-Step Workflow

Phase 1: Synthesis of the Labeled Donor

• Isotopic Incorporation: Begin with D-glucose-13C-1. Perform peracetylation using acetic anhydride and sodium acetate to yield 1,2,3,4,6-penta-O-acetyl-D-glucopyranose-13C-1.

• Bromination: Convert the peracetylated sugar to the corresponding glycosyl bromide using HBr in glacial acetic acid.

• Reductive Elimination: Treat the glycosyl bromide with zinc dust and sodium dihydrogen phosphate in an aqueous acetic acid mixture to yield 3,4,6-Tri-O-acetyl-D-glucal-13C-1. Purify via silica gel chromatography.

Phase 2: Competitive Glycosylation & Kinetic Sampling

• Reaction Setup: Prepare a standardized solution of the labeled glycal donor (mixed with unlabeled material to achieve ~10-20% 13C enrichment for optimal NMR sensitivity) and a glycosyl acceptor (e.g., an alcohol) in anhydrous CH2​Cl2​ .

• Initiation: Introduce a Lewis acid promoter (e.g., BF3​⋅OEt2​ for Ferrier rearrangement) at a controlled temperature (e.g., -78°C).

• Kinetic Quench (Low Conversion): Quench an aliquot of the reaction with triethylamine at precisely 10–15% conversion ( F≈0.15 ). Isolate the glycoside product. Causality: At low conversion, the product is highly enriched in the faster-reacting isotope (usually 12C ), capturing the kinetic preference.

• Thermodynamic Quench (High Conversion): Allow a parallel reaction vessel to proceed to 100% conversion . Isolate the product. Causality: This serves as the self-validating baseline, representing the initial isotopic ratio ( R0​ ) of the starting material.

Phase 3: Quantitative Analysis

• NMR Acquisition: Utilize 13C NMR with polarization transfer techniques (e.g., INEPT) to reduce acquisition time and material requirements[3]. Ensure long relaxation delays ( D1​≥5×T1​ ) to guarantee quantitative integration.

• KIE Calculation: Calculate the KIE using the isotopic ratios of the product at partial conversion ( Rp​ ) and at 100% conversion ( R0​ ), where F is the fractional conversion:

  KIE=ln(1−F×(Rp​/R0​))ln(1−F)​

Caption: Self-validating experimental workflow for measuring heavy-atom KIEs.

Quantitative Data Interpretation

The magnitude of the 13C-1 KIE directly informs the structural causality of the transition state, which in turn dictates the stereochemical outcome of the glycosylation.

Table 1: Interpretation of 13C-1 KIE Data in Glycosylation

Measured 13C-1 KIE	Mechanistic Assignment	Transition State Characteristics	Stereochemical Implication
1.020 – 1.060	Concerted ( SN​2 -like)	Synchronous bond formation and cleavage. Nucleophile attacks as the leaving group departs.	High stereospecificity (inversion of configuration relative to the leaving group).
1.005 – 1.015	Asynchronous Concerted	Significant oxocarbenium character; loose transition state with partial charge development.	Moderate stereoselectivity; heavily dependent on acceptor nucleophilicity and solvent.
0.980 – 1.005	Stepwise ( SN​1 -like)	Discrete oxocarbenium ion intermediate; rate-determining dissociation/activation.	Low intrinsic stereoselectivity; governed by the anomeric effect and facial shielding.

Strategic Implications for Drug Development

For drug development professionals, understanding the transition state via 13C KIEs is not merely an academic exercise—it is the foundation for the rational design of glycosyl donors.

If a KIE study on 3,4,6-tri-O-acetyl-D-glucal reveals a stepwise mechanism (KIE ~1.00), the stereocontrol cannot rely on the trajectory of the leaving group. Instead, chemists must engineer stereoselectivity through thermodynamic control, solvent effects (e.g., the nitrile effect to favor β-glycosides), or the introduction of neighboring group participation (e.g., C-2 participating protecting groups). Conversely, if the KIE indicates a concerted mechanism, stereocontrol is kinetically locked, and the stereochemistry of the donor's leaving group directly dictates the configuration of the therapeutic target.

By integrating 13C-1 labeled glycals into early-stage mechanistic screens, pharmaceutical pipelines can drastically reduce the empirical trial-and-error traditionally associated with complex carbohydrate synthesis.

References

• Kinetic isotope effect - Wikipedia Source: Wikipedia URL:[2]

• Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer Source: National Institutes of Health (PMC) URL:[3]

• Probing the Transition States of Four Glucoside Hydrolyses with 13C Kinetic Isotope Effects Measured at Natural Abundance by NMR Spectroscopy Source: Journal of the American Chemical Society (ACS) URL:[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Conformational Analysis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 in Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the solution-state conformational analysis of 3,4,6-Tri-O-acetyl-D-glucal, with a specific focus on its ¹³C-labeled isotopologue at the anomeric carbon (C-1). D-glucal and its derivatives are fundamental chiral building blocks in modern carbohydrate chemistry, serving as versatile precursors for the synthesis of complex oligosaccharides, C-glycosides, and numerous biologically active molecules. Understanding the three-dimensional structure and conformational dynamics of these molecules in solution is paramount for elucidating reaction mechanisms, predicting stereochemical outcomes, and designing novel therapeutic agents. This guide details the integrated application of high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy and computational chemistry to unravel the conformational preferences of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1. We present detailed experimental protocols, data analysis methodologies, and the underlying theoretical principles, offering a robust framework for researchers in the field of glycoscience and drug development.

Introduction: The Significance of D-Glucal and its Conformation

D-glucal, a 1,2-unsaturated derivative of D-glucose, and its protected forms, such as 3,4,6-Tri-O-acetyl-D-glucal, are highly valuable synthons in organic chemistry. Their utility stems from the reactivity of the enol ether system, which allows for a wide range of stereoselective transformations at the C-1 and C-2 positions. The stereochemical outcome of reactions involving D-glucal derivatives is intrinsically linked to the conformational equilibrium of the pyranoid ring in solution.

The introduction of a ¹³C label at the anomeric carbon (C-1) provides a powerful and non-invasive probe for detailed mechanistic and quantitative analytical studies. The ¹³C nucleus, with its distinct NMR properties, allows for precise tracking of this position during chemical transformations and enables the determination of heteronuclear coupling constants that are rich in structural information.

The conformation of the six-membered ring in 3,4,6-Tri-O-acetyl-D-glucal is not a rigid structure but rather a dynamic equilibrium between several forms, primarily the half-chair (⁴H₅ and ⁵H₄) and skew-boat conformations. The relative populations of these conformers are influenced by a variety of factors, including the nature of the solvent, temperature, and the steric and electronic properties of the substituents. A thorough understanding of this conformational landscape is therefore essential for controlling the reactivity and stereoselectivity of glycosylation and other addition reactions.

Synthesis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1

The preparation of isotopically labeled compounds is a critical aspect of modern chemical and biological research. The synthesis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 can be achieved through a multi-step sequence starting from commercially available D-glucose-¹³C-1 or by introducing the label at a later stage. A common and reliable approach involves the initial preparation of peracetylated glucose-¹³C-1, followed by the formation of the corresponding glycosyl bromide, and subsequent reduction to the glucal.

Experimental Protocol: Synthesis of 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl-¹³C-1 Bromide

This protocol outlines the synthesis of the key intermediate, acetobromo-α-D-glucose-¹³C-1, from D-glucose-¹³C-1.

Materials:

• D-glucose-¹³C-1

• Acetic anhydride

• Red phosphorus

• Bromine

• Glacial acetic acid

• Chloroform

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Acetylation of D-glucose-¹³C-1:

  • To a cooled (0 °C) mixture of acetic anhydride and a catalytic amount of perchloric acid, slowly add D-glucose-¹³C-1 with stirring.

  • Allow the reaction to proceed to room temperature until all the glucose has dissolved.

  • Pour the reaction mixture into ice water and stir vigorously to precipitate the product.

  • Filter the white solid, wash with cold water, and dry under vacuum to yield β-D-glucose-¹³C-1 pentaacetate.

• Bromination of the Pentaacetate:

  • Dissolve the β-D-glucose-¹³C-1 pentaacetate in a minimal amount of glacial acetic acid.

  • In a separate flask, carefully add bromine to a suspension of red phosphorus in glacial acetic acid to generate phosphorus tribromide in situ.

  • Slowly add the phosphorus tribromide solution to the glucose pentaacetate solution at room temperature and stir for several hours.

  • Pour the reaction mixture into ice water and extract the product with chloroform.

  • Wash the organic layer with saturated sodium bicarbonate solution and water, then dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl-¹³C-1 bromide as a crystalline solid.

Experimental Protocol: Reduction to 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1

This protocol describes the final reduction step to yield the target compound.

Materials:

• 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl-¹³C-1 bromide

• Zinc dust (activated)

• 50% aqueous acetic acid

• Sodium acetate

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup:

  • To a solution of 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl-¹³C-1 bromide in a mixture of ethyl acetate and 50% aqueous acetic acid, add activated zinc dust and sodium acetate.

• Reaction Execution:

  • Stir the suspension vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the zinc.

  • Wash the filtrate with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the resulting residue by column chromatography on silica gel to afford pure 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1.

Conformational Analysis by NMR Spectroscopy

High-resolution NMR spectroscopy is the most powerful technique for elucidating the solution-state conformation of carbohydrates.[1] A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments provides a wealth of information about through-bond and through-space connectivities, which in turn define the three-dimensional structure of the molecule.

¹H and ¹³C NMR Spectral Assignment

The first step in any NMR-based structural analysis is the complete and unambiguous assignment of all proton and carbon resonances. For 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1, this is achieved using a suite of 2D NMR experiments, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation). The ¹³C label at C-1 will result in a large one-bond ¹³C-¹H coupling constant, which can be a useful starting point for the assignment process.

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for 3,4,6-Tri-O-acetyl-D-glucal in CDCl₃

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1	~6.4	~145
2	~4.8	~99
3	~5.3	~68
4	~5.2	~67
5	~4.3	~75
6a, 6b	~4.1-4.3	~62
Acetyl CH₃	~2.0-2.1	~21

Note: These are approximate values and can vary depending on the solvent and experimental conditions.

Analysis of Vicinal Coupling Constants and the Karplus Relationship

The magnitude of the three-bond proton-proton (³JHH) coupling constants is highly dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.[2] By measuring the vicinal coupling constants from the high-resolution ¹H NMR spectrum, it is possible to estimate the dihedral angles and thus deduce the preferred conformation of the pyranoid ring.

The Karplus Equation:

J(φ) = A cos²(φ) + B cos(φ) + C

Where:

• J is the vicinal coupling constant.

• φ is the dihedral angle.

• A, B, and C are empirically derived parameters that depend on the substituents.

A detailed analysis of the coupling constants between H-2, H-3, H-4, and H-5 provides critical insights into the ring's puckering. For instance, a small ³J₃,₄ value would suggest a dihedral angle close to 90°, which is characteristic of a half-chair conformation.

Through-Space Interactions: NOESY and ROESY Experiments

Nuclear Overhauser Effect (NOE) spectroscopy provides information about protons that are close in space, typically within 5 Å. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments are used to identify these spatial proximities. Cross-peaks in a NOESY or ROESY spectrum indicate that the corresponding protons are close to each other, which can help to distinguish between different conformers. For example, the observation of a NOE between H-1 and H-3 would provide strong evidence for a conformation where these protons are in close proximity.

Computational Conformational Analysis

In conjunction with experimental NMR data, computational chemistry provides a powerful tool for exploring the conformational landscape of molecules.[4] Quantum mechanical calculations, particularly Density Functional Theory (DFT), can be used to determine the relative energies of different conformers and to predict NMR parameters.

Computational Methodology

A typical computational workflow for the conformational analysis of 3,4,6-Tri-O-acetyl-D-glucal involves the following steps:

• Conformational Search: A systematic or stochastic search of the conformational space is performed to identify all low-energy conformers.

• Geometry Optimization: The geometries of the identified conformers are optimized using a suitable level of theory, such as DFT with a functional like B3LYP or PBE0 and an appropriate basis set (e.g., 6-31G(d) or larger).

• Energy Calculation: The relative energies of the optimized conformers are calculated to determine their populations according to the Boltzmann distribution.

• NMR Parameter Prediction: NMR chemical shifts and coupling constants are calculated for each conformer. The calculated parameters are then averaged based on the Boltzmann populations to obtain values that can be directly compared with the experimental data.

dot graph TD { A[Conformational Search] --> B{Geometry Optimization (DFT)}; B --> C[Energy Calculation]; C --> D[Boltzmann Averaging]; B --> E[NMR Parameter Calculation]; E --> D; D --> F[Comparison with Experimental Data]; } Caption: Computational workflow for conformational analysis.

Integrated Approach and Data Interpretation

The most robust conformational analysis is achieved by combining experimental NMR data with computational modeling. The experimental coupling constants and NOEs provide constraints that can be used to validate and refine the computational models. Conversely, computational methods can help to interpret complex NMR spectra and to visualize the three-dimensional structures of the preferred conformers.

The conformational equilibrium of 3,4,6-Tri-O-acetyl-D-glucal is expected to be a dynamic interplay between the ⁴H₅ and ⁵H₄ half-chair conformations, with the relative populations being solvent-dependent. In non-polar solvents, intramolecular interactions may favor a more compact conformation, while in polar, hydrogen-bond-accepting solvents, the equilibrium may shift to a more extended conformation.

Conclusion

The conformational analysis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 in solution is a multifaceted challenge that requires an integrated approach of advanced synthetic, spectroscopic, and computational techniques. The strategic introduction of a ¹³C label at the anomeric position enhances the precision of NMR-based investigations. By combining the analysis of vicinal coupling constants and NOEs with the predictive power of computational chemistry, a detailed picture of the conformational landscape of this important synthetic intermediate can be obtained. This knowledge is crucial for understanding its reactivity, controlling the stereochemical outcome of its reactions, and ultimately for the rational design of novel carbohydrate-based molecules with desired biological activities. This guide provides a foundational framework for researchers to undertake such studies, contributing to the advancement of glycoscience and drug discovery.

References

• Goux, W. J., & Weber, D. S. (1993). The application of NMR-pattern-recognition methods to the classification of reduced, peracetylated oligosaccharide residues.
• Roslund, M. U., Tähtinen, P., Niemitz, M., & Sjöholm, R. (2008). Complete assignments of the (1)H and (13)C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides.
• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11-15.
• Gerbst, A. G., Dorokhova, E. A., Krylov, V. B., & Nifantiev, N. E. (2021). Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. Frontiers in Chemistry, 9, 718049.
• Baggioli, A., Mele, A., & Panzeri, W. (2013). Computational 17O-NMR spectroscopy of organic acids and peracids: comparison of solvation models. Physical Chemistry Chemical Physics, 15(7), 2436-2446.

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An In-depth Technical Guide to the Properties of 13C-Labeled D-Glucal Derivatives for Isotope Tracing

This guide provides a comprehensive technical overview of 13C-labeled D-glucal derivatives, designed for researchers, scientists, and drug development professionals. We will delve into the synthesis, unique properties, and critical applications of these powerful tools in the realm of isotope tracing and metabolic analysis.

Introduction: The Significance of D-Glucal and the Power of 13C Isotope Tracing

D-glucal is a valuable unsaturated carbohydrate derivative of glucose.[1] Its unique cyclic enol ether structure makes it a versatile chiral building block in the synthesis of a wide array of complex carbohydrates and other biologically active molecules.[1] In the context of glycobiology and metabolic research, understanding the fate of glucose and its analogs is paramount.

Stable isotope labeling, particularly with carbon-13 (¹³C), offers a robust and non-radioactive method to trace the metabolic pathways of molecules within biological systems.[2][3] Unlike radioactive isotopes, ¹³C-labeled compounds can be safely used in a variety of experimental settings, including human studies.[2] By replacing the naturally abundant ¹²C with ¹³C at specific or all carbon positions, we can track the journey of these labeled molecules through complex metabolic networks using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[4][] This allows for the quantitative analysis of metabolic fluxes and the elucidation of pathway dynamics, which is crucial for understanding diseases such as cancer and diabetes.[3]

This guide will specifically focus on the properties of ¹³C-labeled D-glucal derivatives and their application as metabolic tracers.

Synthesis of ¹³C-Labeled D-Glucal Derivatives

The synthesis of ¹³C-labeled D-glucal derivatives is a multi-step process that begins with commercially available ¹³C-labeled D-glucose.[6] The choice of labeling pattern (e.g., uniformly labeled [U-¹³C₆]D-glucose or position-specific labeled glucose) is a critical experimental design parameter that dictates the type of metabolic information that can be obtained.[7][8]

Chemoenzymatic Synthesis: A Powerful and Versatile Approach

Chemoenzymatic strategies have become increasingly powerful for the synthesis of complex glycans, including isotopically labeled derivatives.[9][10] These methods combine the precision of enzymatic reactions with the versatility of chemical synthesis, often reducing the need for extensive protecting group manipulations.[11][12]

A general workflow for the chemoenzymatic synthesis of a ¹³C-labeled D-glucal derivative might involve:

• Preparation of a ¹³C-labeled Glycan Precursor: This often starts with a commercially available ¹³C-labeled monosaccharide, like [U-¹³C₆]D-glucose.[2]

• Enzymatic Elongation and Modification: A variety of glycosyltransferases can be used to build upon the initial precursor, adding specific monosaccharide units to create more complex structures.[9][10]

• Chemical Modification to Form the Glucal: This can involve a series of chemical reactions to introduce the double bond characteristic of the glucal structure.

The modular nature of this approach allows for the generation of a library of glycan isotopologues with defined mass increments, which are invaluable as internal standards for quantitative mass spectrometry.[9]

Chemical Synthesis: Precision and Control

Purely chemical synthesis provides a high degree of control over the final structure of the labeled D-glucal derivative.[11] While often requiring more steps, including protection and deprotection of hydroxyl groups, it allows for the introduction of labels at very specific positions.

A key step in the chemical synthesis of D-glucal from D-glucose is the activation of the anomeric carbon, which can be achieved using reagents like 2-chloro-1,3-dimethylimidazolinium chloride.[6] This facilitates the conversion of the labeled glucose to the corresponding anhydroglucose, a precursor to the glucal.[6]

Key Properties of ¹³C-Labeled D-Glucal Derivatives

The utility of ¹³C-labeled D-glucal derivatives in isotope tracing stems from their unique spectroscopic and metabolic properties.

Spectroscopic Properties: Unlocking Structural and Conformational Information with NMR

NMR spectroscopy is a cornerstone technique for characterizing ¹³C-labeled compounds.[13][14][15] The presence of the ¹³C isotope provides several advantages:

• Enhanced Spectral Dispersion: The larger chemical shift range of ¹³C compared to ¹H helps to resolve overlapping signals, which is particularly beneficial for complex carbohydrate spectra.[13][14]

• Probing Molecular Conformation: Carbon-carbon and carbon-proton coupling constants, which can be readily measured in ¹³C-enriched compounds, provide valuable information about the solution conformation of the molecule.[15]

• Studying Molecular Interactions: Isotope-filtered NMR experiments, such as ¹³C-filtered NOESY, are powerful tools for elucidating the details of carbohydrate-protein interactions.[13][16] By using a ¹³C-labeled carbohydrate and a ¹⁵N-labeled protein, it is possible to simultaneously map the contact sites on both molecules.[13][16]

Table 1: Representative ¹³C NMR Chemical Shift Ranges for Carbohydrates

Carbon Type	Typical ¹³C Chemical Shift Range (ppm)
Anomeric Carbon (C-1)	90 - 110
Other Ring Carbons	60 - 85
Exocyclic Carbon (C-6)	60 - 65

Note: These are general ranges and can vary depending on the specific structure and environment of the carbohydrate.

Metabolic Properties: Tracing the Fate of D-Glucal Derivatives

Once introduced into a biological system, ¹³C-labeled D-glucal derivatives can be metabolized, and the ¹³C label can be incorporated into downstream metabolites.[17] This allows researchers to trace the metabolic fate of the D-glucal moiety.

D-glucal itself is an analog of glucose and can be taken up by cells.[1] However, its subsequent metabolism can differ from that of glucose. For instance, some D-glucal derivatives can act as inhibitors of glycolysis.[18]

The general metabolic fate of glucose involves several key pathways:

• Glycolysis: The breakdown of glucose to pyruvate.[19]

• Pentose Phosphate Pathway (PPP): An alternative route for glucose metabolism that produces NADPH and precursors for nucleotide synthesis.

• Tricarboxylic Acid (TCA) Cycle: The central hub of cellular respiration where acetyl-CoA derived from pyruvate is oxidized.[4][19]

By using specifically labeled D-glucose precursors for the synthesis of ¹³C-labeled D-glucal, it is possible to probe the activity of these different pathways.[8] For example, [1,2-¹³C₂]glucose is commonly used to analyze the pentose phosphate pathway.[8]

Experimental Protocols for Isotope Tracing with ¹³C-Labeled D-Glucal Derivatives

The successful application of ¹³C-labeled D-glucal derivatives in isotope tracing studies requires carefully designed and executed experimental protocols.

In Vitro Cell Culture Labeling

This protocol outlines a general procedure for studying the metabolism of a ¹³C-labeled D-glucal derivative in a cell line.

Step-by-Step Methodology:

• Cell Culture: Seed cells in appropriate culture vessels and grow to the desired confluency.

• Isotope Labeling: Replace the standard culture medium with a medium containing the ¹³C-labeled D-glucal derivative at a known concentration. A parallel culture with an unlabeled version of the derivative should be run as a control.

• Time Course: Harvest cells at various time points to monitor the incorporation of the ¹³C label into downstream metabolites. The timing will depend on the expected rate of metabolism.[20]

• Metabolite Extraction: Quench metabolic activity rapidly and extract intracellular metabolites using a suitable solvent system (e.g., methanol/chloroform/water).

• Analytical Detection: Analyze the extracted metabolites using high-resolution mass spectrometry (MS) or NMR spectroscopy to determine the mass isotopologue distributions (MIDs).[4][20]

• Data Analysis: The labeling patterns in the metabolites will reveal the metabolic fate of the ¹³C-labeled D-glucal derivative.

In Vivo Isotope Tracing in Animal Models

This protocol provides a framework for in vivo metabolic studies using animal models.

Step-by-Step Methodology:

• Animal Model and Acclimatization: Select an appropriate animal model and allow for a period of acclimatization.

• Tracer Administration: Administer the ¹³C-labeled D-glucal derivative via a suitable route (e.g., intravenous infusion, oral gavage).

• Sample Collection: Collect biological samples (e.g., blood, tissue) at predetermined time points.

• Sample Processing and Metabolite Extraction: Process the collected samples to extract the metabolites of interest.

• Analytical Measurement: Analyze the isotopic enrichment in the target metabolites using MS or NMR.

• Metabolic Flux Analysis (MFA): Utilize the isotopic labeling data in computational models to quantify metabolic fluxes through various pathways.[4][21]

Visualization of Key Concepts

Chemoenzymatic Synthesis Workflow

Caption: Chemoenzymatic synthesis of a 13C-labeled D-glucal derivative.

Major Metabolic Fates of Glucose

Caption: Simplified overview of major glucose metabolic pathways.

Conclusion

¹³C-labeled D-glucal derivatives are powerful and versatile tools for researchers in glycobiology, drug development, and metabolic research. Their unique spectroscopic and metabolic properties, combined with the safety and robustness of stable isotope tracing, enable detailed investigations into complex biological systems. The chemoenzymatic and chemical synthesis routes provide access to a wide range of labeled compounds, and established experimental protocols facilitate their application in both in vitro and in vivo studies. By leveraging these advanced tracers, scientists can gain deeper insights into the intricate network of metabolic pathways, ultimately contributing to the development of new therapeutic strategies for a variety of diseases.

References

• Simple Routes to Stable Isotope-Coded Native Glycans - PMC - NIH. (2023, December 28).
• Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy - PMC.
• Chemo-Enzymatic Synthesis of 13C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry | Analytical Chemistry. (2015, October 19).
• NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. American Society for Biochemistry and Molecular Biology.
• Carbon-13 as a tool for the study of carbohydrate structures, conformations and interactions.
• Chemical and Enzymatic Synthesis of Glycans and Glycoconjugates - NCBI. (2024, January 29).
• Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate–Protein Interactions by NMR Spectroscopy | Journal of the American Chemical Society. (2017, April 13).
• Chemical and Enzymatic Synthesis of Glycans - Essentials of Glycobiology - NCBI Bookshelf.
• A Technical Guide to D-Glucose-13C-4: Applic
• Recent Chemical and Chemoenzymatic Strategies to Complex-Type N-Glycans. Frontiers.
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• 13C-labeled glucose for 13C-MFA.
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• 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. (2024, November 24). Frontiers.
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• Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models. (2025, April 26). bioRxiv.
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• Metabolic tracing reveals novel adaptations to skeletal muscle cell energy production pathways in response to NAD + depletion. (2018, November 15). BioMed Central.
• A New Spectral Imaging Technique for Tracing Glucose Metabolic Dynamics. (2019, April 30). The Community for Advancing Discovery Research in Addictions.
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• Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells - PMC.
• Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model. (2024, October 1). MDPI.
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• 13C-Isotope-Labeling Experiments to Study Metabolism in Catharanthus roseus. (2016, December 28). MDPI.

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Unlocking Stereocontrol: Discovery and Mechanistic Profiling of Novel Glycosyl Donors using 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Executive Summary

The synthesis of complex oligosaccharides and glycoconjugates remains a formidable challenge in therapeutic drug development. The primary hurdle is controlling stereoselectivity (α vs. β linkages) during glycosylation. The discovery of novel, highly selective glycosyl donors relies heavily on understanding the highly reactive, transient intermediates that dictate the reaction pathway[1]. 3,4,6-Tri-O-acetyl-D-glucal is a cornerstone building block in carbohydrate chemistry, frequently utilized in Ferrier rearrangements and as a versatile precursor for various glycosyl donors[2][3]. By introducing a 13C isotopic label at the anomeric position (C1), researchers can leverage Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) to directly observe these fleeting intermediates, transforming donor discovery from an empirical guessing game into a rational, data-driven science[4].

The Mechanistic Imperative in Glycosylation

Causality in Mechanistic Tracking

Glycosylation reactions are notoriously difficult to control because the reactive intermediates—such as oxocarbenium ions and glycosyl triflates—are highly transient. To design novel donors that yield specific stereochemical outcomes, we must first understand the exact pathway the reaction takes.

Why use 13C-1 labeling specifically? In standard natural-abundance NMR, acquiring a 13C spectrum takes significant time due to the low sensitivity of the 13C nucleus (~1.1% natural abundance). Transient species degrade or react much faster than a standard 13C NMR spectrum can be acquired. By enriching the C1 position of 3,4,6-Tri-O-acetyl-D-glucal to >99% 13C, a massive signal-to-noise ratio is achieved in a single scan. This allows for real-time kinetic tracking of the anomeric carbon's hybridization state (sp2 vs. sp3) and its stereochemical environment at temperatures as low as -78 °C[1][4].

Mechanistic Divergence

When a novel donor (e.g., a sulfoxide or fluoride derived from the 13C-1 glucal) is activated by an electrophilic promoter like trifluoromethanesulfonic anhydride (Tf2O), it generally proceeds via two competing pathways:

• Oxocarbenium Ion Pathway: The leaving group departs entirely, leaving a planar sp2-hybridized C1. This species typically leads to a mixture of α and β anomers depending on the trajectory of the incoming acceptor and solvent participation.

• Covalent Trapping (Triflate Pathway): The oxocarbenium ion is rapidly trapped by the counterion to form a covalently bound α-glycosyl triflate. This intermediate, characterized by a distinct 13C NMR shift at δ 104.6 ppm, undergoes SN2-like displacement by the acceptor, leading exclusively to the β-glycoside[4].

Mechanistic divergence of 13C-1 glucal activation tracked via low-temperature NMR.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols describe a closed-loop system where the synthesis, activation, and stereochemical outcome are continuously validated via NMR.

Protocol 1: Preparation of the 13C-1 Labeled Glycosyl Donor

• Precursor Activation: Dissolve 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Conversion to Donor: Depending on the target novel donor, apply the appropriate reagent. For example, to synthesize a glycosyl fluoride, treat the glucal with DAST (Diethylaminosulfur trifluoride) at 0 °C[5]. For direct Ferrier-type 2,3-unsaturated O-glycosides, prepare the system for IBr or AuCl3 catalysis[2][3].

• Validation: Purify via flash chromatography. Confirm the structural integrity using 1H and 13C NMR. The 13C-1 peak should be highly intense. For a standard 13C-1 glucal, the C1 shift appears around δ 145 ppm.

Protocol 2: VT-NMR Mechanistic Profiling

• Sample Preparation: In an argon-purged NMR tube, dissolve the 13C-1 labeled donor (0.05 mmol) in 0.5 mL of CD2Cl2. Add an internal standard (e.g., tetramethylsilane).

• Baseline Acquisition: Acquire a baseline 13C NMR spectrum at 25 °C.

• In-Situ Activation: Cool the NMR probe to -78 °C. Inject the promoter (e.g., Tf2O, 1.1 eq) directly into the NMR tube.

• Kinetic Tracking: Acquire rapid 13C NMR scans every 30 seconds. Observe the disappearance of the donor C1 signal and the emergence of the intermediate signal (e.g., α-triflate at δ 104.6 ppm)[4].

• Acceptor Addition: Inject the glycosyl acceptor (e.g., a simple alcohol) at -78 °C. Monitor the conversion of the intermediate into the final glycoside product. The stereochemistry (α/β ratio) is determined by the final C1 chemical shifts and the 1JH1,C1 coupling constants.

Self-validating experimental workflow for novel glycosyl donor discovery.

Quantitative Data Summary

The following table summarizes the diagnostic 13C NMR chemical shifts of the C1 carbon across various stages of the glycosylation reaction, providing a reference framework for validating novel donors.

Species / Intermediate	13C-1 Chemical Shift (ppm)	1JH1,C1 Coupling (Hz)	Mechanistic Significance
3,4,6-Tri-O-acetyl-D-glucal-13C-1	~ 145.0	~ 165	Starting material; sp2 hybridized C1.
Oxocarbenium Ion	> 200.0	N/A	Highly reactive, planar intermediate; difficult to observe directly.
α-Glycosyl Triflate	104.6	184.5	Covalent intermediate; dictates β-selectivity via SN2[4].
α-Glycoside Product	97.0 - 101.0	~ 170	Thermodynamic product; axial anomeric bond.
β-Glycoside Product	101.0 - 105.0	~ 160	Kinetic product; equatorial anomeric bond.

Conclusion

The strategic implementation of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 bridges the gap between theoretical mechanism and practical synthetic utility. By rendering the anomeric center highly visible under low-temperature NMR conditions, researchers can map the exact trajectory of glycosylation reactions. This self-validating approach not only confirms the existence of transient species like the α-glycosyl triflate but also provides the empirical foundation necessary to design the next generation of highly stereoselective glycosyl donors for advanced therapeutics.

References

• Mechanistic Investigations into the Application of Sulfoxides in Carbohydrate Synthesis, d-nb.info, 1

• IBr-CATALYZED O-GLYCOSYLATION OF D-GLUCALS: FACILE SYNTHESIS OF 2,3-UNSATURATED-O-GLYCOSIDES, clockss.org, 2

• Supporting Information Metal-free glycosylation with glycosyl fluorides in liquid SO2 Experimental procedures, beilstein-journals.org, 5

• Mechanisms of Glycosylation Reactions Studied by Low-Temperature Nuclear Magnetic Resonance | Chemical Reviews, acs.org, 4

• Chapter 8: Recent advances in gold-catalyzed glycosylation - Books, rsc.org, 3

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• 5. beilstein-journals.org [beilstein-journals.org]

Protocols & Analytical Methods

Protocol for Ferrier glycosylation using 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Application Note: Protocol for Ferrier Glycosylation Using 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Executive Summary

The Ferrier rearrangement (Type I) is a cornerstone transformation in carbohydrate chemistry, enabling the synthesis of 2,3-unsaturated glycosides (pseudoglycals) from acetylated glycals[1]. Utilizing 3,4,6-Tri-O-acetyl-D-glucal-13C-1 —an isotopically labeled donor at the anomeric C1 position—provides unprecedented advantages for downstream applications. These include high-resolution NMR conformational analysis, metabolic flux tracking, and the generation of perfect internal standards for quantitative mass spectrometry in drug development[2][3].

As a Senior Application Scientist, I have designed this guide to move beyond a simple procedural list. This document establishes a self-validating experimental system, detailing the mechanistic causality behind catalyst selection, reaction parameters, and isotopic validation.

Mechanistic Causality & Reaction Dynamics

Understanding the reaction mechanism is critical for troubleshooting and optimizing yields. Unlike protic acids, which often trigger competitive electrophilic addition across the double bond to yield 2-deoxyglycosides, a Lewis acid specifically directs the reaction through the Ferrier pathway[4].

• Activation & Cleavage : The Lewis acid coordinates to the 3-O-acetate group of the 13C-1 labeled glycal, facilitating its cleavage[4][5].

• Intermediate Formation : This departure generates a resonance-stabilized allyloxycarbenium ion[1][5]. Crucially, the 13C-1 label remains fixed at the anomeric center during this delocalization.

• Nucleophilic Attack : The acceptor alcohol attacks the carbenium ion. Due to the vinylogous anomeric effect and steric shielding, the attack predominantly occurs from the quasi-axial trajectory (α-face), yielding the α-2,3-unsaturated glycoside as the major thermodynamic product[4][6].

Fig 1: Mechanistic pathway of the Ferrier rearrangement highlighting the 13C-1 label retention.

Catalyst Optimization & Quantitative Data

The choice of Lewis acid profoundly dictates reaction kinetics, functional group tolerance, and stereoselectivity. While Boron trifluoride diethyl etherate (BF₃·OEt₂) remains the gold standard for robust alcohols[1][7], milder catalysts like Cu(OTf)₂ or IBr are preferred for acid-sensitive aglycones[8][9].

Table 1: Comparison of Lewis Acids in Ferrier Glycosylation

Lewis Acid	Typical Solvent	Temp (°C)	Time	Yield (%)	α:β Ratio	Reference
BF₃·OEt₂	CH₂Cl₂	-20 to RT	1–24 h	85–98%	~8:1 to 10:1	[1][7]
InCl₃	CH₂Cl₂	RT	2–5 h	75–85%	~7:1	[1]
Cu(OTf)₂	CH₂Cl₂	40	8 h	76–90%	~9:1	[8]
IBr	Toluene	RT	2–24 h	70–85%	~6:1	[9]

Experimental Protocol: Synthesis of 13C-1 Labeled O-Glycoside

This procedure utilizes BF₃·OEt₂ as the benchmark catalyst for coupling 3,4,6-Tri-O-acetyl-D-glucal-13C-1 with a model primary alcohol (e.g., benzyl alcohol)[1][7].

Fig 2: Step-by-step experimental workflow for the 13C-1 Ferrier glycosylation protocol.

Step-by-Step Methodology:

• Preparation & Drying : Flame-dry a round-bottom flask under an argon atmosphere. Add 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 equiv) and the acceptor alcohol (1.2 to 3.0 equiv). Dissolve the mixture in anhydrous CH₂Cl₂ (approx. 20 mL/mmol of glycal). Add freshly activated 4Å molecular sieves[7].

  • Causality: Water acts as a competing nucleophile, leading to the formation of 2,3-unsaturated hemiacetals. Molecular sieves ensure strictly anhydrous conditions.

• Temperature Equilibration : Stir the suspension at room temperature for 15 minutes under argon, then cool the mixture to -20 °C using a dry ice/ethylene glycol bath[7].

  • Causality: Lower temperatures suppress the polymerization of the highly reactive allyloxycarbenium ion and enhance α-stereoselectivity by favoring the thermodynamically stable quasi-axial attack.

• Catalyst Addition : Dropwise add BF₃·OEt₂ (0.15 equiv)[7]. The solution may exhibit a transient color change indicating oxocarbenium formation.

• Reaction Monitoring : Stir at -20 °C for 45–90 minutes[7]. Monitor via TLC (Hexanes/EtOAc 7:3). The 13C-1 labeled glycal will typically have an Rf ~0.5.

• Quenching : Once the donor is consumed, quench the reaction by pouring the mixture into a saturated aqueous NaHCO₃ solution (5 mL/mmol)[7].

  • Causality: Immediate neutralization prevents acid-catalyzed anomerization or hydrolysis of the newly formed glycosidic bond.

• Extraction & Washing : Partition the mixture. Extract the aqueous layer twice with CH₂Cl₂ (10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter[7].

• Purification : Concentrate the filtrate in vacuo. Purify the crude residue via silica gel flash column chromatography (gradient elution: Hexanes to Hexanes/EtOAc 8:2) to separate the major α-anomer from the minor β-anomer[7].

Analytical Characterization & Self-Validation

A robust protocol must be a self-validating system. The incorporation of the 13C-1 label acts as a built-in diagnostic tool to confirm both the success of the Ferrier rearrangement and the structural integrity of the product[2][3].

• ¹³C NMR Spectroscopy : The anomeric carbon (C1) will exhibit a massively enhanced, dominant signal (typically around δ 90–100 ppm for O-glycosides) due to the 99% ¹³C enrichment, cutting required scan times down to a fraction of standard runs[3].

• ¹H NMR Spectroscopy (The Validation Key) : The anomeric proton (H1) will exhibit a massive one-bond heteronuclear coupling constant ( 1JCH​≈160–170 Hz) resulting from the adjacent ¹³C-1 atom[3]. The presence of this distinct splitting pattern definitively proves that the anomeric center was retained and successfully glycosylated. Furthermore, the vinylic protons (H2, H3) will shift to ~5.8–6.0 ppm, confirming the 2,3-unsaturated structure.

• Mass Spectrometry (MS) : The exact mass of the product will be exactly +1.003 Da higher than its natural abundance equivalent. This allows the synthesized compound to serve as a perfect internal standard for MS-based metabolic flux analysis or pharmacokinetic quantitation[2].

References

• Ferrier rearrangement - Wikipedia Source: Wikipedia URL
• Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins Source: ACS Publications URL
• Source: PMC (NIH)
• Ferrier rearrangement: an update on recent developments | Carbohydrate Chemistry: Volume 42 Source: RSC Publishing URL
• Tri-O-acetyl-D-glucall-13C-1 | Stable Isotope Source: MedChemExpress URL
• Copper(II)
• A Concise Route to Water-Soluble 2,6-Disubstituted BODIPY-Carbohydrate Fluorophores by Direct Ferrier-Type C-Glycosylation Source: Digital CSIC URL
• Source: Heterocycles (Clockss)
• Chemical Synthesis of Residue-Selectively 13C and 2H Double-Isotope-Labeled Oligosaccharides as Chemical Probes for the NMR-Based Conformational Analysis of Oligosaccharides Source: ACS Publications URL

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Preparation of 13C-labeled oligosaccharides via 3,4,6-Tri-O-acetyl-D-glucal-13C-1 assembly

Application Note: Precision Assembly of 13C-Labeled Oligosaccharides via 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Executive Summary

The structural complexity of glycans—determined by composition, connectivity, and configuration—presents a formidable challenge in both synthetic chemistry and downstream conformational analysis[1]. To decode the dynamic 3D architecture of oligosaccharides, researchers rely heavily on NMR spectroscopy. However, the severe chemical shift degeneracy of unlabeled glycans often obscures critical interglycosidic coupling constants[2].

By strategically introducing a 13C label at the anomeric center (C1) using 3,4,6-Tri-O-acetyl-D-glucal-13C-1 , scientists can break this degeneracy and measure trans-glycosidic 3JCH​ couplings with high precision[3]. This application note details a self-validating protocol for synthesizing 13C-labeled β -linked oligosaccharides utilizing the highly efficient glycal assembly method[4].

Mechanistic Causality: The Logic of Glycal Assembly

The "glycal assembly" strategy diverges from traditional Fischer-type glycosylations by utilizing the electron-rich enol ether of a glycal as the donor precursor[4]. Every reagent in this workflow is chosen for a specific mechanistic purpose:

• The Donor (3,4,6-Tri-O-acetyl-D-glucal-13C-1): The acetyl protecting groups deactivate the ring just enough to prevent spontaneous polymerization while stabilizing the intermediate. The 13C-1 label is positioned exactly where the new glycosidic bond will form, providing an isotopic probe for the ϕ torsion angle[5].

• The Epoxidant (DMDO): Treatment with dimethyldioxirane (DMDO) yields the 1,2-anhydro- α -D-glucopyranose. DMDO is specifically chosen because it transfers oxygen stereoselectively to the α -face without generating acidic byproducts (unlike peracids like mCPBA), which would prematurely open the epoxide or cleave the acetyl groups.

• The Promoter (ZnCl 2​ ): Upon introduction of a glycosyl acceptor, a mild Lewis acid (ZnCl 2​ ) is added. The zinc coordinates to the epoxide oxygen, activating C1 for nucleophilic attack. Because the epoxide sits on the α -face, the incoming acceptor alcohol attacks from the β -face (inversion of configuration), establishing a 1,2-trans- β -glycosidic linkage with exceptional stereocontrol[6].

Fig 1. Stereoselective glycal assembly workflow for 13C-1 labeled β-glycosides.

Self-Validating Quality Control System

A robust synthetic protocol must be self-validating. The transition from glycal to epoxide to glycoside is highly sensitive to moisture and temperature. The following orthogonal metrics must be used to validate the integrity of each intermediate before proceeding.

Table 1: In-Process Validation Metrics (NMR & TLC)

Stage	Analytical Method	Expected Observation	Pass/Fail Criteria
Epoxidation	TLC (Hexane/EtOAc 2:1)	Complete consumption of glycal ( Rf​ ~0.5) to epoxide ( Rf​ ~0.3).	Absence of UV-active double bond spot.
Epoxide QC	1 H NMR (CDCl 3​ )	H-1 signal shifts from ~6.5 ppm (glycal) to ~5.0 ppm (epoxide).	>95% conversion; no residual glycal.
Glycosylation	13 C NMR (CDCl 3​ )	Intense, isolated 13C-1 signal at ~100-104 ppm ( β -glycoside).	Single anomeric peak confirms stereoselectivity.
Final Product	2D J-Resolved NMR	Resolvable 3J(C1,H) trans-glycosidic coupling (typically 3-5 Hz)[3].	High signal-to-noise ratio for the 13C-1 locus.

Step-by-Step Experimental Protocol

Phase 1: Epoxidation of 3,4,6-Tri-O-acetyl-D-glucal-13C-1

• Preparation: Dissolve 1.0 equivalent of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (approx. 100 mg) in 5.0 mL of anhydrous dichloromethane (CH 2​ Cl 2​ ) under an argon atmosphere.

• Cooling: Submerge the reaction flask in an ice bath and cool to 0 °C.

• Oxidation: Dropwise, add 1.2 equivalents of a freshly prepared, pre-cooled solution of dimethyldioxirane (DMDO) in acetone (typically ~0.08 M).

• Monitoring: Stir the mixture at 0 °C for 1 hour. Verify complete consumption of the glycal via TLC (Table 1).

• Concentration: Evaporate the solvent under a gentle stream of dry nitrogen (N 2​ ) at 0 °C. Critical Note: Do not apply high heat or prolonged vacuum, as the 1,2-anhydro sugar is highly labile.

Phase 2: Lewis Acid-Mediated Glycosylation

• Reconstitution: Immediately dissolve the crude 1,2-anhydro- α -D-glucopyranose in 3.0 mL of anhydrous CH 2​ Cl 2​ or THF.

• Acceptor Addition: Add 1.5 equivalents of the desired glycosyl acceptor (e.g., a suitably protected monosaccharide with a single free hydroxyl group) dissolved in 2.0 mL of anhydrous solvent.

• Activation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Slowly add 1.0 equivalent of ZnCl 2​ (1.0 M solution in diethyl ether).

• Coupling: Allow the reaction to stir at -78 °C for 30 minutes, then gradually warm to room temperature over 2 hours.

• Quenching & Workup: Quench the reaction by adding 5.0 mL of saturated aqueous NaHCO 3​ . Extract the aqueous layer with CH 2​ Cl 2​ (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude 13C-labeled disaccharide via flash column chromatography (silica gel, gradient elution of Hexane/EtOAc).

Table 2: Reaction Parameters & Mechanistic Rationale

Parameter	Reagent / Condition	Mechanistic Rationale
Donor	3,4,6-Tri-O-acetyl-D-glucal-13C-1	Provides the isotopic label; acetyls prevent side reactions.
Epoxidant	DMDO, 0 °C	Generates epoxide with only volatile acetone as a byproduct.
Promoter	ZnCl 2​ (1.0 M in Et 2​ O), -78 °C	Coordinates to epoxide oxygen, facilitating nucleophilic attack.
Solvent	Anhydrous CH 2​ Cl 2​	Non-nucleophilic; stabilizes the transition state.

Downstream Applications: Conformational Dynamics

Once the 13C-labeled oligosaccharide is assembled, it serves as a precise probe for structural biology. Current NMR-based approaches are often limited by overlapping signals and non-linear averaging in the presence of conformational exchange[7].

The site-specific 13C label allows for the extraction of heteronuclear coupling constants via 2D J-resolved 1 H NMR or J-HMBC experiments[3]. These metrics are fed into MA'AT (Measurement of Angle and Torsion) analyses to quantify changes in linkage conformational equilibria in solution, revealing how structural context influences glycan flexibility[5].

Fig 2. NMR-driven conformational analysis of 13C-labeled oligosaccharides.

References

• Tyrikos-Ergas, T., et al. (2021). Systematic Structural Characterization of Chitooligosaccharides Enabled by Automated Glycan Assembly. Chemistry - A European Journal.1

• Zhang, W., et al. (2019). Use of Circular Statistics To Model αMan-(1→2)-αMan and αMan-(1→3)-α/βMan O-Glycosidic Linkage Conformation in 13C-Labeled Disaccharides and High-Mannose Oligosaccharides. Biochemistry.7

• Zhang, W., et al. (2025). MA'AT analysis of 13C-labeled oligosaccharides containing βGlcNAc-(1→4)-βMan O-glycosidic linkages. PubMed / Elsevier. 5

• Max Planck Institute. Synthetic Approaches to Break the Chemical Shift Degeneracy of Glycans. MPG.PuRe.2

• Pozsgay, V., et al. (1998). Measurement of interglycosidic 3JCH coupling constants of selectively 13C labeled oligosaccharides by 2D J-resolved 1H NMR spectroscopy. Carbohydrate Research.3

• Danishefsky, S. J., et al. (1995). Application of the Glycal Assembly Method to the Concise Synthesis of Neoglycoconjugates of Ley and Leb Blood Group Determinants and of H-Type I and H-Type II Oligosaccharides. Journal of the American Chemical Society. 6

• Seeberger, P. H., & Danishefsky, S. J. (1998). Solid-Phase Synthesis of Oligosaccharides and Glycoconjugates by the Glycal Assembly Method: A Five Year Retrospective. Accounts of Chemical Research. 4

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• 7. pubs.acs.org [pubs.acs.org]

Stereoselective synthesis of alpha-glycosides with 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Application Note: High-Fidelity Stereoselective Synthesis of α-Glycosides using 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Introduction & Strategic Utility

The synthesis of structurally defined α-glycosides is a critical bottleneck in the development of carbohydrate-based therapeutics, vaccines, and metabolic probes. The use of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 as a glycosyl donor provides a dual advantage for drug development professionals: it serves as a highly reactive substrate for stereoselective glycosylation and incorporates a stable isotopic label ( 13C at the anomeric C-1 position)[1]. This isotopic enrichment is invaluable for precise downstream NMR tracking, metabolic profiling, and elucidating complex pharmacokinetic pathways.

Mechanistic Causality: Why the Ferrier Rearrangement Favors the α-Anomer

Rather than relying on brute-force empirical screening, rational glycosylation design requires understanding the transition states. When 3,4,6-Tri-O-acetyl-D-glucal-13C-1 is exposed to a Lewis acid, the C-3 acetate group is activated and departs, generating a highly delocalized allyloxycarbenium ion intermediate[2].

The stereochemical outcome of the subsequent nucleophilic attack is governed by two primary causal factors:

• Steric Hindrance: The quasi-axial attack of the incoming nucleophile (alcohol, phenol, or thiol) is sterically favored over the equatorial attack, which would suffer from severe 1,3-diaxial interactions with the C-4 and C-6 substituents.

• Stereoelectronic Effects (Vinylogous Anomeric Effect): The transition state leading to the α-anomer is stabilized by the interaction between the oxygen lone pair and the developing σ∗ orbital of the new C-O bond[2].

This synergistic control results in the highly selective formation of 2,3-unsaturated α-glycosides (pseudoglycals), which can be subsequently modified (e.g., via hydrogenation) to yield 2,3-dideoxy-α-glycosides.

Mechanistic pathway of the Ferrier rearrangement highlighting α-stereoselectivity.

Quantitative Data: Catalyst Selection & Optimization

The choice of catalyst directly impacts both the reaction kinetics and the α/β stereoselectivity. Traditional promoters like BF3​⋅OEt2​ often require cryogenic conditions and stringent anhydrous environments. Modern alternatives, such as Lanthanum(III) nitrate hexahydrate ( La(NO3​)3​⋅6H2​O )[3] and Bromodimethylsulfonium bromide (BDMS)[4], offer milder, room-temperature conditions with superior α-selectivity.

Table 1: Comparison of Catalytic Systems for the Ferrier Rearrangement of 3,4,6-Tri-O-acetyl-D-glucal

Catalyst System	Reaction Conditions	Yield (%)	α:β Ratio	Key Mechanistic Advantage
BF3​⋅OEt2​	CH2​Cl2​ , -20°C, 2h	75–85	~7:1	Traditional benchmark; strong Lewis acidity.
La(NO3​)3​⋅6H2​O	Solvent-free, RT, 1h	90–95	>10:1	Highly oxophilic; forms labile bonds with carbonyl oxygen[5].
BDMS (10 mol%)	CH2​Cl2​ , RT, 30 min	88–92	>9:1	Rapid kinetics; in situ HBr generation assists carbenium formation[6].
B(C6​F5​)3​	Toluene, 75°C, 4h	80–89	>8:1	Metal-free; concomitant borane activation of donor and acceptor[7].

Experimental Protocol: Self-Validating Synthesis Workflow

This protocol details the synthesis of a model 2,3-unsaturated α-O-glycoside using La(NO3​)3​⋅6H2​O , chosen for its operational simplicity, moisture tolerance, and high fidelity[3].

Materials Required:

• 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 mmol, ~273 mg)

• Acceptor Nucleophile (e.g., Benzyl alcohol) (1.1 mmol)

• La(NO3​)3​⋅6H2​O (5 mol%, 21.6 mg)

• Dichloromethane (DCM) and saturated aqueous NaHCO3​

Step-by-Step Methodology:

• Reaction Assembly: In a 10 mL round-bottom flask, combine 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 mmol) and the acceptor alcohol (1.1 mmol).

• Catalytic Activation: Add La(NO3​)3​⋅6H2​O (5 mol%) directly to the mixture.

  • Causality Note: Operating under solvent-free conditions maximizes the effective concentration of the reactive intermediate. The oxophilic Lanthanum catalyst selectively coordinates the C-3 acetate carbonyl, initiating its departure without competitive solvent coordination[5].

• Agitation: Stir the mixture at room temperature (20–25°C) for 45–60 minutes.

• In-Process Control (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/Ethyl Acetate 7:3). The disappearance of the starting material ( Rf​≈0.5 ) and the appearance of a lower-running spot ( Rf​≈0.4 ) indicates completion. This provides real-time validation of conversion.

• Quenching & Extraction: Dilute the mixture with DCM (15 mL) and wash with saturated aqueous NaHCO3​ (10 mL).

  • Causality Note: The mild basic wash neutralizes any trace acidic byproducts and immediately halts the catalytic cycle, preventing thermodynamic equilibration to the β-anomer. Extract the aqueous layer with DCM (2 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

• Analytical Validation ( 13C -NMR): Confirm the product structure and α-configuration. The 13C -1 label will appear as an intensely enhanced signal in the 13C -NMR spectrum. The α-anomeric carbon typically resonates around 94–96 ppm, distinctly downfield from the β-anomer (~100–102 ppm). This chemical shift differential serves as a definitive, self-validating proof of stereoselectivity.

Step-by-step experimental workflow with integrated analytical validation points.

Alternative Pathway: Synthesis of 2-Deoxy-α-Glycosides via NBS Activation

If a saturated 2-deoxy-α-glycoside is required rather than the 2,3-unsaturated product, the glycal can be reacted with an alcohol in the presence of N-bromosuccinimide (NBS)[8].

• Causality Note: NBS generates an electrophilic bromonium ion that attacks the electron-rich double bond of the glycal. The steric bulk of the resulting axial bromine at C-2 directs the incoming nucleophile exclusively to the α-face, yielding a 2-bromo-2-deoxy-α-glycoside. Subsequent radical debromination (using Bu3​SnH and AIBN) provides the pure 2-deoxy-α-glycoside in near-quantitative yields[8].

Conclusion

The strategic deployment of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 in stereoselective glycosylations empowers researchers to build complex, isotopically labeled carbohydrate architectures. By leveraging modern Lewis acid catalysis for the Ferrier rearrangement, drug development professionals can achieve high α-selectivity, excellent yields, and unambiguous analytical validation.

References

• Tatsuta, K., Fujimoto, K., & Kinoshita, M. "A novel synthesis of 2-deoxy-alpha-glycosides". Carbohydrate Research, 1977. URL:[Link]

• Babu, R. S., et al. "Mild and Highly Efficient Stereoselective Synthesis of 2,3-Unsaturated Glycopyranosides using La(NO3)3 · 6H2O as a Catalyst: Ferrier Rearrangement". PMC. URL:[Link]

• Khan, A. T., Basha, R. S., & Lal, M. "Bromodimethylsulfonium bromide (BDMS) catalyzed synthesis of 2,3-unsaturated-O-glycosides via Ferrier rearrangement". ARKIVOC, 2013. URL:[Link]

• "Substrate-Controlled Direct α-Stereoselective Synthesis of Deoxyglycosides from Glycals Using B(C6F5)3 as Catalyst". PMC. URL:[Link]

• "Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins". ACS Publications. URL: [Link]

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Application Note: Probing Central Carbon Metabolism and Glycolytic Entry Points Using 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Introduction: The Imperative for Dynamic Metabolic Measurement

Metabolic flux analysis (MFA) has become an indispensable tool for quantitatively assessing the intricate network of biochemical reactions within living systems.[1][2] Unlike static metabolomic snapshots that measure metabolite concentrations, MFA provides the rates, or fluxes, of these reactions, offering a dynamic and functional view of cellular physiology.[3][4] This is particularly crucial in drug development and biomedical research for understanding disease pathophysiology, identifying novel therapeutic targets, and elucidating mechanisms of drug action and resistance.[1][5][6]

The cornerstone of modern MFA is the use of stable isotope-labeled tracers, with Carbon-13 (¹³C) being the most prominent.[7][8] Researchers introduce a ¹³C-labeled substrate into a biological system and track the incorporation of the heavy isotope into downstream metabolites.[9] The resulting mass isotopomer distribution (MID) patterns, measured by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, are then used in computational models to infer intracellular fluxes.[1][10][11]

While universally labeled glucose ([U-¹³C₆]glucose) is a gold-standard tracer for probing central carbon metabolism, the development of novel tracers with unique biochemical properties can unlock new insights.[9][12] This application note introduces 3,4,6-Tri-O-acetyl-D-glucal-13C-1 , a specialized tracer designed for probing glycolytic and anaplerotic fluxes with distinct advantages. The acetyl groups enhance its lipophilicity, potentially facilitating more rapid or alternative cellular uptake mechanisms compared to standard glucose, while the ¹³C label at the C1 position provides a precise starting point for tracing carbon transitions through the metabolic network.[13][14]

Principle of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 Tracing

Cellular Uptake and Activation

The rationale behind using an acetylated glucal is twofold. First, the three acetyl groups increase the molecule's hydrophobicity, which may allow it to cross the cell membrane more readily, potentially independent of traditional glucose transporters. Second, once inside the cell, ubiquitous intracellular esterases are presumed to rapidly hydrolyze the acetyl groups, releasing the active tracer, D-glucal-13C-1 . This intracellular "uncaging" ensures the tracer is delivered efficiently into the cytoplasm where metabolism occurs.

Proposed Metabolic Fate and Isotope Propagation

D-glucal is an unsaturated carbohydrate (a glycal). Its entry into central carbon metabolism is distinct from that of glucose. We propose a two-step enzymatic conversion to enter the glycolytic pathway:

• Hydration: The enol ether double bond of D-glucal is hydrated, likely yielding 2-deoxy-glucose-13C-1.

• Phosphorylation: Hexokinase phosphorylates this intermediate at the C6 position to form 2-deoxy-glucose-6-phosphate-13C-1, which can then isomerize to fructose-6-phosphate-13C-1, a canonical glycolytic intermediate.

The journey of the ¹³C label from the C1 position of the glucal tracer is critical for resolving pathway activities. As fructose-6-phosphate-13C-1 is cleaved by aldolase, the ¹³C label is exclusively incorporated into the C3 position of glyceraldehyde-3-phosphate (GAP). This labeled GAP molecule then progresses through the lower steps of glycolysis, resulting in pyruvate labeled at the C3 position ([3-¹³C]pyruvate).

This specific labeling pattern is a powerful diagnostic tool:

• Pyruvate Dehydrogenase (PDH) Flux: When [3-¹³C]pyruvate enters the TCA cycle via PDH, it is decarboxylated, yielding [2-¹³C]acetyl-CoA. This leads to M+1 labeling in TCA cycle intermediates like citrate and malate in the first turn.[15]

• Pyruvate Carboxylase (PC) Flux: If [3-¹³C]pyruvate enters the TCA cycle via PC, the entire three-carbon backbone is incorporated into oxaloacetate, resulting in [3-¹³C]oxaloacetate. This anaplerotic route leads to a different M+1 labeling pattern in malate and aspartate and subsequently M+2 labeling in citrate after condensation with unlabeled acetyl-CoA.[9]

By deconvoluting these distinct labeling patterns, the relative contributions of PDH and PC to TCA cycle replenishment can be accurately quantified.

Proposed metabolic activation and entry of the tracer into central carbon metabolism.

Experimental Design and Protocols

Foundational Considerations

• Cell System: This protocol is optimized for adherent mammalian cells but can be adapted for suspension cultures. Ensure the chosen cell line has active glycolytic and TCA cycle metabolism.

• Isotopic Steady State: For accurate flux determination, cells must reach both metabolic and isotopic steady state, where metabolite concentrations and their labeling patterns are constant.[3][12] This is typically achieved by culturing cells in the labeling medium for a duration equivalent to several cell doubling times. For many cancer cell lines, 24 hours is sufficient, but this should be empirically determined by harvesting at multiple time points (e.g., 8, 16, 24 hours) in a preliminary experiment.[12]

• Tracer Concentration: The concentration of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 should be optimized. It should be high enough to ensure significant label incorporation but not so high as to induce toxicity or off-target effects. A starting concentration in the range of standard glucose levels (e.g., 5-10 mM) is recommended.

Protocol 1: Cell Culture and Isotope Labeling

Objective: To culture cells in a medium containing the ¹³C tracer to achieve isotopic steady state.

Materials:

• Adherent mammalian cell line of interest

• Standard complete growth medium

• Custom labeling medium: Glucose-free base medium (e.g., DMEM) supplemented with dialyzed fetal bovine serum (dFBS), necessary amino acids, and a sterile, dissolved stock of 3,4,6-Tri-O-acetyl-D-glucal-13C-1.

• 6-well cell culture plates

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in ~80% confluency at the time of harvest. Culture in standard complete growth medium for 24-48 hours to allow for adherence and recovery.

• Medium Exchange: When cells reach the mid-exponential growth phase (~50-60% confluency), aspirate the standard growth medium.

• Washing: Gently wash the cell monolayer twice with 2 mL of sterile PBS to remove residual unlabeled glucose and other metabolites.

• Initiation of Labeling: Add 2 mL of the pre-warmed (37°C) custom labeling medium containing 3,4,6-Tri-O-acetyl-D-glucal-13C-1 to each well.

• Incubation: Return the plates to the incubator (37°C, 5% CO₂) and culture for the predetermined duration required to reach isotopic steady state (e.g., 24 hours).

Protocol 2: Rapid Quenching and Metabolite Extraction

Objective: To instantly halt all enzymatic activity to preserve the in vivo metabolic state and efficiently extract intracellular metabolites.[16][17]

Causality: This is the most critical step for data integrity. Inadequate quenching leads to continued metabolic activity after harvesting, altering metabolite levels and isotopic labeling patterns, thus corrupting the flux measurements. Liquid nitrogen provides the most rapid and complete cessation of metabolism.[18]

Materials:

• Liquid Nitrogen (LN₂)

• Ice-cold 80% methanol (-80°C)

• Cell scraper

• Microcentrifuge tubes (1.5 mL)

• Refrigerated centrifuge (-9°C)

Procedure:

• Preparation: Pre-chill all necessary equipment and solutions. Place a shallow metal pan on a bed of dry ice to create a cold surface for the 6-well plates.

• Quenching: Remove the 6-well plate from the incubator and immediately place it on the pre-chilled metal pan. Aspirate the labeling medium as quickly as possible. Immediately place the plate directly into a bath of liquid nitrogen for 10-15 seconds until the cell monolayer is frozen solid.

• Metabolite Extraction: a. Remove the plate from the LN₂ and place it back on the dry ice pan. b. Immediately add 1 mL of ice-cold (-80°C) 80% methanol to each well. c. Use a pre-chilled cell scraper to scrape the frozen cells into the methanol. Pipette the resulting cell lysate/methanol mixture up and down several times to ensure homogeneity. d. Transfer the lysate to a pre-chilled 1.5 mL microcentrifuge tube.

• Cell Lysis: Vortex the tubes vigorously for 30 seconds, then place them on dry ice for 15 minutes. Repeat this freeze-thaw cycle twice more to ensure complete cell lysis.

• Clarification: Centrifuge the tubes at >16,000 x g for 10 minutes at -9°C to pellet cell debris and precipitated proteins.

• Sample Collection: Carefully transfer the supernatant, which contains the intracellular metabolites, to a new, labeled microcentrifuge tube. Be cautious not to disturb the pellet.

• Storage: Store the metabolite extracts at -80°C until ready for analysis.

Protocol 3: LC-MS/MS Analysis

Objective: To separate and detect intracellular metabolites and quantify their mass isotopomer distributions.

Procedure:

• Sample Preparation: Dry the metabolite extracts completely using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried metabolite pellet in an appropriate volume (e.g., 50-100 µL) of a suitable solvent for your chromatography method (e.g., 50:50 acetonitrile:water for HILIC). Vortex thoroughly and centrifuge to pellet any insoluble material.

• LC-MS/MS Analysis: Analyze the samples using an LC-MS/MS system.

  • Chromatography: Employ a method suitable for separating polar central carbon metabolites, such as hydrophilic interaction liquid chromatography (HILIC).[1]

  • Mass Spectrometry: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of resolving different mass isotopologues.[19]

  • Data Acquisition: Acquire data in full scan mode to capture all mass isotopologues for each metabolite of interest. The mass range should cover the expected unlabeled and labeled masses of target metabolites.

High-level experimental workflow from cell labeling to data acquisition.

Data Analysis and Interpretation

Mass Isotopomer Distribution (MID) Analysis

The raw mass spectrometry data must be processed to determine the fractional abundance of each mass isotopologue for every metabolite. This is the Mass Isotopomer Distribution (MID). For a metabolite with n carbon atoms, the MID is the vector [M+0, M+1, M+2, ..., M+n], where M+i is the fraction of the metabolite pool containing i ¹³C atoms. This requires specialized software to correct for the natural abundance of ¹³C and other isotopes.[1]

Example Data Presentation

The table below shows hypothetical MID data for key metabolites after labeling with 3,4,6-Tri-O-acetyl-D-glucal-13C-1.

Metabolite	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	Interpretation
Pyruvate	15.2	84.1	0.5	0.2	High M+1 indicates dominant flux from the tracer through glycolysis.
Lactate	14.9	84.3	0.6	0.2	Mirrors pyruvate labeling, indicating active lactate dehydrogenase.
Citrate	35.8	45.5	18.1	0.6	Significant M+1 from PDH; M+2 indicates subsequent turns of the TCA cycle.
Malate	38.1	59.9	1.8	0.2	High M+1 from both PDH-driven TCA flux and potential PC activity.
Aspartate	38.5	59.5	1.7	0.3	Mirrors malate labeling, as it is derived from oxaloacetate.

Computational Flux Estimation

The measured MIDs are the primary input for computational flux modeling. Software packages such as INCA, Metran, or WUFlux use iterative algorithms to find the set of intracellular fluxes that best reproduces the experimental MID data within a given metabolic network model.[11][12] This analysis yields quantitative values (with confidence intervals) for the rates of reactions throughout central carbon metabolism.

Conclusion

3,4,6-Tri-O-acetyl-D-glucal-13C-1 is a valuable and specialized tracer for metabolic flux analysis. Its unique structure facilitates cellular uptake and introduces a ¹³C label into glycolysis at a defined point, enabling the precise dissection of downstream pathways. By generating a specific [3-¹³C]pyruvate isotopologue, this tracer is particularly powerful for resolving the relative fluxes through pyruvate dehydrogenase and pyruvate carboxylase—two critical nodes that connect glycolysis to the TCA cycle. The protocols and principles outlined in this note provide a robust framework for researchers to employ this tracer to gain deeper, quantitative insights into the metabolic reprogramming inherent in disease and to accelerate the development of novel therapeutics.

References

• Creative Biolabs (n.d.). Cell Sample Collection, Quenching and Metabolite Extraction in Metabolomics. [Link]

• Yang, C., et al. (2014). Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes. PMC, NIH. [Link]

• Douma, R.D., et al. (2022). Comparison of two sampling, quenching and extraction methods for quantitative yeasts metabolomics. TU Delft Research Portal. [Link]

• Wang, J., et al. (2023). A systematic evaluation of quenching and extraction procedures for quantitative metabolome profiling of HeLa carcinoma cell under 2D and 3D cell culture conditions. PubMed. [Link]

• Wiechert, W., et al. (2007). 13C-based metabolic flux analysis. PubMed. [Link]

• Boyd, J. (2017). An analysis of quenching and extraction techniques for performing metabolomics in Acidithiobacillus ferrooxidans. LU|ZONE. [Link]

• Shestov, A.A., et al. (2014). Nuclear Magnetic Resonance Measurement of Metabolic Flux Using 13 C and 1 H Signals. [Link]

• Clendinen, C.S., et al. (2014). Nuclear magnetic resonance methods for metabolic fluxomics. PubMed. [Link]

• Jang, C., et al. (2018). Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients. PMC, NIH. [Link]

• Douma, R.D., et al. (2022). Comparison of two sampling, quenching and extraction methods for quantitative yeasts metabolomics. bioRxiv. [Link]

• Bing, Y., et al. (2016). 3D TOCSY-HSQC NMR for Metabolic Flux Analysis Using Non-Uniform Sampling. Analytical Chemistry, ACS Publications. [Link]

• Emwas, A.H. (2015). NMR Spectroscopy for Metabolomics Research. PMC, NIH. [Link]

• Walvekar, A., et al. (2018). LC-MS/MS parameters used for 13 C and 15 N labeling experiments. ResearchGate. [Link]

• Long, C.P., & Antoniewicz, M.R. (2019). High-resolution 13C metabolic flux analysis. Springer Nature Experiments. [Link]

• Zhang, Y., et al. (2020). Quantification and isotope abundance determination of 13C labeled intracellular sugar metabolites with hydrophilic interaction liquid chromatography. Analytical Methods, RSC Publishing. [Link]

• Yang, C., et al. (2014). Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes. ResearchGate. [Link]

• Antoniewicz, M.R. (2018). A guide to 13C metabolic flux analysis for the cancer biologist. [Link]

• Liu, X., et al. (2021). 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production. PMC, NIH. [Link]

• Barding, G.A., et al. (2013). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers. [Link]

• Giavalisco, P., et al. (2009). 13C Isotope-Labeled Metabolomes Allowing for Improved Compound Annotation and Relative Quantification in Liquid Chromatography-Mass Spectrometry-based Metabolomic Research. Analytical Chemistry, ACS Publications. [Link]

• Burdeos, G.C., et al. (2021). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). Journal of Proteome Research, ACS Publications. [Link]

• Tarrer, D.E., & Young, J.D. (2015). Application of isotope labeling experiments and 13C flux analysis to enable rational pathway engineering. Vanderbilt University. [Link]

• Zhang, Q., et al. (2022). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers. [Link]

• ResearchGate (n.d.). 13C-based metabolic flux analysis. [Link]

• Faubert, B., et al. (2020). Global 13C tracing and metabolic flux analysis of intact human liver tissue ex vivo. [Link]

• Ohta, H., et al. (1995). A Chemo-Enzymatic Synthesis of D-Allosamine Derivatives from Tri-O-acetyl- D-glucal. [Link]

• Grynkiewicz, G., et al. (1983). The use of tri-O-acetyl-D-glucal and -D-galactal in the synthesis of 3-acetamido-2,3-dideoxyhexopyranoses and -hexopyranosides. PubMed. [Link]

• Supplie, L.M., et al. (2017). Characterization of glucose‐related metabolic pathways in differentiated rat oligodendrocyte lineage cells. PMC, NIH. [Link]

• PharmaCompass (n.d.). 3,4,6-Tri-O-Acetyl-D-glucal. [Link]

• Butilid, J., et al. (2023). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. MDPI. [Link]

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Application Note: 3,4,6-Tri-O-acetyl-D-glucal-13C-1 as a Strategic Precursor for C-Glycoside Synthesis and Metabolic Tracking

Introduction & Scientific Rationale

The transition from O-glycosides to C-glycosides represents a cornerstone strategy in modern drug discovery. While natural O-glycosides are highly susceptible to enzymatic cleavage by widespread in vivo glycosidases, C-glycosides replace the labile anomeric oxygen with a robust carbon-carbon bond, conferring profound metabolic stability[1]. This principle is the driving force behind blockbuster therapeutics, such as the SGLT2 inhibitors used in diabetes management.

Among the most reliable synthetic routes to C-glycosides is the Carbon-Ferrier rearrangement, which utilizes 1,2-glycals as versatile electrophilic donors[2]. Specifically, 3,4,6-Tri-O-acetyl-D-glucal serves as an ideal, easily functionalized precursor[3].

By incorporating a stable carbon-13 isotope at the anomeric position (3,4,6-Tri-O-acetyl-D-glucal-13C-1 ), researchers gain a powerful analytical advantage. The 13C-1 label acts as a non-radioactive tracer, allowing for precise quantitative analysis via 13C-NMR and LC-MS[4]. This isotopic enrichment is invaluable for elucidating complex reaction mechanisms, determining α/β stereoselectivity, and tracking the metabolic fate of C-glycoside drug candidates during pharmacokinetic (PK) and pharmacodynamic (PD) profiling[5].

Mechanistic Insights: The Carbon-Ferrier Rearrangement

The synthesis of 2,3-unsaturated C-glycosides from 3,4,6-tri-O-acetyl-D-glucal is driven by Lewis acid catalysis[2]. The reaction proceeds via an allylic oxocarbenium ion intermediate. Understanding this mechanism is critical for controlling the stereochemical outcome of the synthesis.

When the Lewis acid coordinates with the C-3 acetate group, it facilitates its departure as a leaving group. The concomitant migration of the C-1/C-2 double bond generates a highly reactive, delocalized allylic oxocarbenium ion[6]. Because the bulky axial substituents on the pyranose ring sterically hinder the bottom (β) face, incoming carbon nucleophiles (such as allyltrimethylsilane, silyl enol ethers, or electron-rich arenes) preferentially attack from the top (α) face[2]. This kinetic preference typically results in the α-C-glycoside as the major diastereomer.

Mechanism of the Lewis acid-mediated Carbon-Ferrier rearrangement highlighting α-selectivity.

Experimental Methodologies: Self-Validating Protocol

The following protocol details the synthesis of a 13C-1-labeled α-C-allyl glycoside. This procedure is designed as a self-validating system, incorporating critical checkpoints to ensure reaction fidelity.

Protocol: Zn(OTf)₂-Catalyzed Synthesis of α-C-Allyl-Glycoside-13C-1

Rationale for Catalyst Selection: While BF3·OEt2 is traditionally used[7], it is highly corrosive and can lead to anomerization or polymerization of the glycal. Zinc triflate (Zn(OTf)₂) is a milder, highly efficient alternative that provides superior α-selectivity and tolerates a broader range of functional groups[2].

Materials:

• 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 equiv, 1.0 mmol)

• Allyltrimethylsilane (3.0 equiv, 3.0 mmol)

• Zn(OTf)₂ (0.1 equiv, 10 mol%)

• Anhydrous 1,2-Dichloroethane (DCE) (5.0 mL)

• Activated 4Å Molecular Sieves (200 mg)

Step-by-Step Procedure:

• System Preparation (Causality: Moisture Exclusion): Flame-dry a 25 mL round-bottom flask under vacuum and backfill with Argon. Add activated 4Å molecular sieves. Why? Trace water acts as a competitive nucleophile, attacking the oxocarbenium ion to form an unwanted 13C-1 hemiacetal[2].

• Reagent Solubilization: Dissolve 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 mmol) and allyltrimethylsilane (3.0 mmol) in 5.0 mL of anhydrous DCE. Transfer the solution to the reaction flask and stir for 15 minutes at room temperature to ensure complete moisture scavenging by the sieves.

• Catalyst Addition: Add Zn(OTf)₂ (10 mol%) in one portion. Heat the reaction mixture to 40 °C.

• Reaction Monitoring (Self-Validation Checkpoint 1): Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 7:3). The 13C-1 glycal precursor will consume rapidly. Stain with 10% ethanolic sulfuric acid and char; the product will appear as a distinct, UV-inactive spot with a lower Rf than the starting material.

• Quenching (Causality: Preservation of Stereochemistry): Once starting material is consumed (typically 1–2 hours), cool the flask to 0 °C and quench with 5 mL of saturated aqueous NaHCO₃. Why? Immediate neutralization of the Lewis acid prevents thermodynamic equilibration (anomerization) of the newly formed C-glycosidic bond.

• Extraction & Purification: Extract the aqueous layer with Dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient elution 5% to 20% EtOAc in Hexanes).

• Isotopic Confirmation (Self-Validation Checkpoint 2): Analyze the purified product via 13C-NMR. The successful formation of the C-glycoside is confirmed by a highly enriched doublet at ~74.5 ppm (representing the sp3 hybridized C-1 carbon), replacing the enriched alkene singlet at ~145.0 ppm of the starting glycal.

Quantitative Data & Reaction Optimization

The choice of Lewis acid and solvent profoundly dictates the yield and diastereomeric ratio (d.r.) of the Ferrier rearrangement. Table 1 summarizes the optimization parameters, demonstrating the superiority of Zn(OTf)₂ and CAN (Ceric Ammonium Nitrate) over traditional boron-based Lewis acids[2][8].

Table 1: Catalyst Optimization for C-Allylation of 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Catalyst	Loading	Solvent	Temperature	Time	Yield (%)	α:β Ratio
BF3·OEt2	1.0 equiv	DCM	-20 °C	1.5 h	78%	85:15
Zn(OTf)₂	10 mol%	DCE	40 °C	1.0 h	92%	95:5
CAN	2.0 equiv	CH3CN	25 °C	1.0 h	88%	>95:5
RuCl₃	2 mol%	CH3CN	25 °C	1.0 h	90%	92:8

Note: Yields represent isolated yields after chromatography. α:β ratios were determined by integration of the enriched 13C-1 signals in quantitative 13C-NMR.

Table 2: 13C-NMR Chemical Shift Tracking (Anomeric Carbon C-1)

Compound Stage	C-1 Chemical Shift (ppm)	Hybridization	Multiplicity (due to 13C enrichment)
3,4,6-Tri-O-acetyl-D-glucal-13C-1	~145.0	sp2 (Alkene)	Enriched Singlet
Oxocarbenium Intermediate	~160.0 - 170.0	sp2 (Cationic)	Transient (Not typically isolated)
α-C-Allyl-glycoside-13C-1	~74.5	sp3 (Aliphatic)	Enriched Doublet (JC-H coupling)

Application in Drug Development: Metabolic Tracking

During preclinical drug development, distinguishing a drug candidate's metabolites from endogenous biomolecules is a major analytical hurdle. By synthesizing C-glycoside drug candidates using 3,4,6-Tri-O-acetyl-D-glucal-13C-1, pharmacologists embed a permanent, mass-shifted "barcode" into the core pharmacophore[5].

Because the C-glycosidic bond is highly resistant to in vivo glycosidases, the 13C-1 label remains intact even if the peripheral hydroxyl groups undergo Phase II metabolism (e.g., glucuronidation or sulfation). This allows for unambiguous tracking of the molecule through in vitro microsomal incubations and in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) studies using high-resolution LC-MS[4].

Experimental workflow for metabolic stability profiling using 13C-1-labeled C-glycosides.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. Tri-O-acetyl-D-glucal | 2873-29-2 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 3,4,6-Tri-O-acetyl-D-glucal-13C I CAS#: 478529-35-0 I 13C labeled 3,4,6-Tri-O-acetyl-D-glucal I InvivoChem [invivochem.com]
• 6. researchgate.net [researchgate.net]
• 7. ikm.org.my [ikm.org.my]
• 8. BJOC - Efficient carbon-Ferrier rearrangement on glycals mediated by ceric ammonium nitrate: Application to the synthesis of 2-deoxy-2-amino-C-glycoside [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Ferrier Rearrangement Yields for 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Welcome to the Technical Support Center for carbohydrate synthesis and isotopic labeling. Working with 3,4,6-Tri-O-acetyl-D-glucal-13C-1 presents unique challenges; because the C-1 position is isotopically labeled, the starting material is exceptionally valuable. Traditional Ferrier rearrangement protocols often result in moderate yields (40–60%) due to competing side reactions like deacetylation, anomerization, or polymerization[1].

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize yield and stereoselectivity.

Diagnostic Workflow for Yield Optimization

Before adjusting your reaction parameters, use the following diagnostic workflow to identify the root cause of low yields in your Ferrier glycosylation.

Diagnostic workflow for troubleshooting low yields in Ferrier rearrangements.

Frequently Asked Questions (Troubleshooting)

Q1: I am experiencing significant degradation and low yields using standard BF3·OEt2. What are the alternatives? A1: The causality behind this degradation lies in the harsh nature of Boron trifluoride etherate (BF3·OEt2). In the presence of trace moisture, it generates protic acids (like HF), which aggressively cleave the acetate protecting groups or cause the 13C-1 labeled glycal to polymerize. To prevent this, switch to highly oxophilic but milder transition metal triflates. For example, Bismuth(III) triflate (Bi(OTf)3) at just 2 mol% loading provides excellent yields (85–95%) at room temperature without degrading the substrate[2]. Similarly, Cu(OTf)2 has been proven to act as an eco-friendly, highly efficient catalyst for this transformation[3].

Q2: How does the choice of solvent affect the O- versus C-glycosylation pathways when using phenolic nucleophiles? A2: Phenols are ambient nucleophiles. If you run a Ferrier reaction with a phenol in a polar solvent like dichloromethane (DCM), the initial O-glycoside often undergoes a secondary, Lewis acid-catalyzed Friedel-Crafts-type rearrangement to form the thermodynamically more stable C-glycoside[4]. To arrest the reaction at the O-glycoside stage and preserve your yield, you must suppress the separation of the ion pair. Switching the solvent to non-polar toluene and lowering the temperature to 0°C effectively traps the aryl O-glycoside[4].

Q3: What drives the high α-stereoselectivity in this reaction, and how can I ensure it? A3: The Ferrier rearrangement proceeds via the expulsion of the C-3 acetate to form a planar allyloxycarbenium ion intermediate[5]. Stereoselectivity is governed by the trajectory of the incoming nucleophile. The α-anomer (pseudoaxial attack) is thermodynamically and kinetically favored due to the anomeric effect and the steric shielding of the β-face by the adjacent ring substituents[5]. To maximize this α-selectivity, avoid prolonged reaction times that can lead to thermodynamic equilibration, and utilize catalysts like Cu(OTf)2 that can direct the nucleophilic attack via hydrogen-bonding networks[3].

Mechanistic pathway of the Ferrier rearrangement via an allyloxycarbenium ion.

Catalyst Performance Comparison

To select the best conditions for your specific 13C-1 labeled synthesis, compare the field-validated data below:

Catalyst	Nucleophile Type	Solvent	Temp	Typical Yield	α:β Ratio	Key Advantage
BF3·OEt2 [4]	Phenols	Toluene	0°C	50–65%	Exclusive α	Prevents C-glycoside formation
Bi(OTf)3 (2 mol%) [2]	Aliphatic Alcohols	DCM	RT	85–95%	>9:1	Very fast, ultra-low catalyst loading
Cu(OTf)2 (5 mol%) [3]	Alcohols/Phenols	DCM/DCE	RT	80–98%	>10:1	Exceptional α-stereoselectivity
CAN (2.0 eq) [6]	C-Nucleophiles (Silanes)	MeCN	RT	~88%	Exclusive α	Optimal for carbon-Ferrier reactions

Self-Validating Experimental Protocol

When handling 3,4,6-Tri-O-acetyl-D-glucal-13C-1, failure is costly. This optimized micro-scale protocol utilizes Bi(OTf)3 to ensure high yields while incorporating strict self-validating checkpoints to prevent product degradation.

Reagents & Setup:

• Substrate: 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (1.0 eq)

• Nucleophile: Target alcohol (1.1 eq)

• Catalyst: Bi(OTf)3 (2 mol%)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 10 mL Schlenk flask under vacuum and backfill with dry Argon. Causality: Even though Bi(OTf)3 is relatively water-tolerant, trace water acts as a competing nucleophile, leading to the formation of the 2,3-unsaturated hemiacetal byproduct.

• Substrate Loading: Dissolve the 13C-1 labeled glycal (e.g., 50 mg) and the alcohol nucleophile in 1.5 mL of anhydrous DCM. Stir for 5 minutes to ensure homogeneity.

• Catalyst Addition: Add Bi(OTf)3 (2 mol%) in one single portion at room temperature[2].

• Reaction Monitoring (Self-Validation Checkpoint 1): Stir the mixture at ambient temperature. Monitor the reaction via TLC (Hexanes/EtOAc 3:1) every 5 minutes. The reaction is typically complete within 10–15 minutes. Validation: The complete disappearance of the UV-active glycal spot and the appearance of a lower Rf​ product spot confirms successful conversion without over-reaction.

• Kinetic Quenching (Critical Step): Immediately upon completion, quench the reaction by adding 2 mL of a 20% aqueous NaHCO3 solution[2]. Causality: Rapid neutralization of the Lewis acid is mandatory. Prolonged exposure to acidic conditions after the starting material is consumed will cause the pure α-O-glycoside to thermodynamically equilibrate, eroding your stereoselectivity or cleaving the glycosidic bond.

• Extraction & Isolation: Extract the aqueous layer with DCM (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (SiO2) to isolate the pure 2,3-unsaturated α-O-glycoside. Self-Validation Checkpoint 2: Confirm the α-configuration via 1H NMR (typically, the anomeric proton for the α-isomer appears as a broad singlet or a doublet with a very small coupling constant J1,2​<2.0 Hz).

Sources

• 1. Ferrier Reaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. eurocarb2025.com [eurocarb2025.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 Reaction Mixtures

Welcome to the technical support guide for the purification of 3,4,6-Tri-O-acetyl-D-glucal-13C-1. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As a versatile building block in carbohydrate chemistry, achieving high purity of this isotopically labeled glycal is paramount for the success of subsequent synthetic steps.[1][2] This guide is structured to address common challenges encountered during the purification process, ensuring you can achieve the desired purity and yield for your critical applications.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 reaction mixtures. The solutions provided are based on established chromatographic principles and practical laboratory experience.

Issue 1: Low Yield of Purified Product After Column Chromatography

• Symptom: After performing silica gel column chromatography, the isolated mass of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 is significantly lower than expected.

• Potential Causes & Solutions:

  • Incomplete Elution: The product may still be adsorbed to the silica gel.

    • Solution: Increase the polarity of the eluent. For instance, if you are using a hexane/ethyl acetate mixture, gradually increase the proportion of ethyl acetate.[3] Monitor the elution fractions carefully using Thin Layer Chromatography (TLC) to ensure all the product has been collected.

  • Product Degradation on Silica: 3,4,6-Tri-O-acetyl-D-glucal can be sensitive to acidic conditions, and silica gel is inherently acidic. Prolonged exposure can lead to degradation.

    • Solution 1: Expedite the chromatography process. Avoid letting the column run dry or leaving the product on the column for an extended period.

    • Solution 2: Use a neutralized silica gel. You can prepare this by washing the silica gel with a dilute solution of a non-nucleophilic base like triethylamine in your non-polar solvent, followed by extensive washing with the non-polar solvent to remove excess base before packing the column.

  • Co-elution with a UV-inactive Impurity: A non-UV active impurity might be co-eluting with your product, leading to an overestimation of the product in TLC analysis by charring and an underestimation of the final isolated mass.

    • Solution: Use a combination of visualization techniques for TLC, such as UV light (if applicable to impurities) and a chemical stain (e.g., anisaldehyde or potassium permanganate) to visualize all spots.[4] Adjust the solvent system to achieve better separation.

Issue 2: Persistent Impurities in the Final Product

• Symptom: NMR analysis of the purified product shows the presence of unreacted starting materials or byproducts.

• Potential Causes & Solutions:

  • Inadequate Separation during Chromatography: The chosen solvent system may not be optimal for separating the product from a specific impurity.

    • Solution: Methodically screen different solvent systems for your TLC analysis to find the optimal mobile phase for separation.[3] A good starting point for 3,4,6-Tri-O-acetyl-D-glucal is a mixture of n-hexane and ethyl acetate.[5] Varying the ratio can significantly impact the resolution of spots.

  • Overloading the Column: Applying too much crude material to the column can lead to broad bands and poor separation.

    • Solution: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel. For difficult separations, a lower loading percentage is recommended.

  • Presence of a Structurally Similar Impurity: A byproduct with a polarity very close to that of the desired product can be challenging to separate.

    • Solution: Consider a different purification technique. If column chromatography is insufficient, recrystallization might be a viable option. 3,4,6-Tri-O-acetyl-D-glucal is a crystalline solid, making this a potential high-purity isolation method.

Issue 3: TLC Plate Shows Streaking of the Product Spot

• Symptom: The spot corresponding to the product on the TLC plate is not a tight circle but rather an elongated streak.

• Potential Causes & Solutions:

  • Sample Overload on TLC Plate: Applying too much of the sample to the TLC plate can cause streaking.

    • Solution: Dilute your sample before spotting it on the TLC plate. The spot should be small and concentrated.

  • Interaction with Silica Gel: The compound might be interacting too strongly with the acidic silica gel.

    • Solution: Add a small amount of a modifier to your TLC developing solvent, such as a few drops of acetic acid or triethylamine, to improve the spot shape.

  • Decomposition on the TLC Plate: The compound may be unstable on the silica plate.

    • Solution: Develop the TLC plate immediately after spotting and drying.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying 3,4,6-Tri-O-acetyl-D-glucal-13C-1?

A1: The most common and effective method for purifying 3,4,6-Tri-O-acetyl-D-glucal is silica gel column chromatography.[5] This technique allows for the efficient separation of the desired product from starting materials and byproducts based on polarity.

Q2: What is a typical solvent system for column chromatography of 3,4,6-Tri-O-acetyl-D-glucal?

A2: A frequently used eluent system is a mixture of n-hexane and ethyl acetate.[3][5] The optimal ratio will depend on the specific impurities in your reaction mixture but a good starting point is a 1:1 (v/v) mixture. It is crucial to first determine the best solvent system by running TLC plates with varying solvent ratios.

Q3: How can I monitor the progress of the column chromatography?

A3: The progress of the column should be monitored by collecting fractions and analyzing them by Thin Layer Chromatography (TLC).[3][4] Spot a small amount of each fraction on a TLC plate, along with a co-spot of your crude reaction mixture and a standard of the pure product if available. Visualize the spots using a UV lamp and/or a chemical stain like anisaldehyde.[4]

Q4: What is the expected Rf value for 3,4,6-Tri-O-acetyl-D-glucal on a TLC plate?

A4: The Rf value is highly dependent on the exact TLC plate, the solvent system, and ambient conditions. However, in a 1:1 n-hexane:ethyl acetate system, you can expect an Rf value in the range of 0.3-0.5.[4] It is more important to observe the relative separation of your product from impurities.

Q5: Can I use recrystallization to purify 3,4,6-Tri-O-acetyl-D-glucal?

A5: Yes, recrystallization can be an excellent method for obtaining highly pure 3,4,6-Tri-O-acetyl-D-glucal, as it is a crystalline solid with a reported melting point of 53-55 °C. A common solvent for recrystallization is a mixture of ethanol and water.[6] This method is particularly useful for removing minor impurities after an initial purification by column chromatography.

Q6: How should I store the purified 3,4,6-Tri-O-acetyl-D-glucal-13C-1?

A6: The purified compound should be stored at -20°C for long-term stability.[7][8] For shorter periods, storage at room temperature is acceptable, but it is sensitive to moisture.[9] It is advisable to store it in a desiccator over a drying agent.

Experimental Protocol: Flash Column Chromatography

This protocol outlines a standard procedure for the purification of a 3,4,6-Tri-O-acetyl-D-glucal-13C-1 reaction mixture.

Materials:

• Crude 3,4,6-Tri-O-acetyl-D-glucal-13C-1 reaction mixture

• Silica gel (60 Å, 230-400 mesh)

• n-Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• TLC plates (silica gel 60 F254)

• Anisaldehyde staining solution

• Glass column for flash chromatography

• Fraction collection tubes

• Rotary evaporator

Procedure:

• TLC Analysis of Crude Mixture:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate.

  • Develop the plate in a chamber with a pre-determined solvent system (e.g., 1:1 n-hexane/ethyl acetate).

  • Visualize the spots under UV light and then by staining with anisaldehyde to identify the product and impurities.[4]

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 9:1 n-hexane/ethyl acetate).

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving the product, adding silica, and then removing the solvent under reduced pressure.

  • Carefully apply the sample to the top of the silica bed.

• Elution and Fraction Collection:

  • Begin eluting the column with the starting solvent system.

  • Gradually increase the polarity of the eluent as the column runs (gradient elution) to move the compounds down the column.

  • Collect fractions of a consistent volume.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which fractions contain the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 3,4,6-Tri-O-acetyl-D-glucal-13C-1.

• Final Analysis:

  • Determine the yield and assess the purity of the final product using analytical techniques such as NMR.[10]

Data Presentation

Parameter	Recommended Conditions
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase	n-Hexane / Ethyl Acetate (gradient)
Initial Eluent Ratio	9:1 (n-Hexane:Ethyl Acetate)
Final Eluent Ratio	1:1 (n-Hexane:Ethyl Acetate) or higher polarity as needed
TLC Visualization	UV (254 nm) and Anisaldehyde Stain
Expected Product Rf	~0.4 in 1:1 n-Hexane:Ethyl Acetate

Purification Workflow Diagram

Caption: Workflow for the purification of 3,4,6-Tri-O-acetyl-D-glucal-13C-1.

References

• Kochetkov, N. K., Chizhov, O. S., & Kadentsev, V. I. (1970). Structure and conformation of tri-O-acetyl-D-glucal dimer in solid state and in solution. Mendeleev Communications, 10(2), 120-121. Retrieved from [Link]

• MDPI. (2025, March 17). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. Retrieved from [Link]

• Organic Syntheses. (2022, March 1). Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Retrieved from [Link]

• Hussain, N., Rasool, F., Khan, S., & Maheshwari, M. (n.d.). Synthesis of Bradyrhizose from 3,4,6-tri-O-acetyl-D-glucal. ResearchGate. Retrieved from [Link]

• Beilstein Journals. (2019, June 11). Robust perfluorophenylboronic acid-catalyzed stereoselective synthesis of 2,3-unsaturated O-, C-, N- and S-linked glycosides. Retrieved from [Link]

• Ferrier, R. J. (1964). D-GLUCAL, TRI-O-ACETYL-3-DEOXY-α-D-erythro-HEX-2-ENOPYRANOSYL. Methods in Carbohydrate Chemistry, 4, 419-421. Retrieved from [Link]

• Pakulski, Z. (2002). The use of tri-O-acetyl-D-glucal and -D-galactal in the synthesis of 3-acetamido-2,3-dideoxyhexopyranoses and -hexopyranosides. Carbohydrate Research, 337(21-23), 1941-1947. Retrieved from [Link]

• University of Mosul. (n.d.). Reaction of D-glycals derivatives with Carbohydrate azides. Retrieved from [Link]

• Thermo Scientific Chemicals. (n.d.). 3,4,6-Tri-O-acetyl-D-glucal, 98%. Retrieved from [Link]

• PharmaCompass. (n.d.). 3,4,6-Tri-O-Acetyl-D-glucal | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). WO2008081270A2 - Process for the preparation of 3.6-di-o-acetyl-d-glycals.

• Organic Syntheses. (n.d.). 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-α-D-GLUCOPYRANOSYL CHLORIDE. Retrieved from [Link]

• Chemical Papers. (n.d.). Preparation of 6-O-Acetyl-D-glucose. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. 3,4,6-Tri-O-acetyl-D-glucal, 98%, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 10. Tri-O-acetyl-D-glucal(2873-29-2) 1H NMR [m.chemicalbook.com]

Technical Support Center: Minimizing Isotopic Dilution in 3,4,6-Tri-O-acetyl-D-glucal-13C-1 Synthesis

Welcome to the Technical Support Center. Synthesizing derivatives from 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (such as 2,3-unsaturated-O-glycosides via the Ferrier rearrangement) is a critical workflow in developing stable-isotope-labeled therapeutics and metabolic probes.

A common challenge reported by researchers is the unexpected drop in 13C enrichment at the C-1 position (isotopic dilution) in the final isolated derivatives. Because the 13C label is integrated directly into the carbohydrate skeleton, dilution is rarely caused by solvent exchange. Instead, it is driven by the Kinetic Isotope Effect (KIE) and exogenous contamination . This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to maintain >99% isotopic purity throughout your synthetic pipeline.

Pathway & Risk Visualization

Workflow of 13C-1 glucal synthesis highlighting isotopic dilution risks.

Troubleshooting FAQs

Q1: Why is the isotopic enrichment of my final C-glycoside lower than my starting D-glucose-1-13C? Cause: The primary culprit is the Kinetic Isotope Effect (KIE) during rate-limiting steps, such as the reductive elimination of the glucosyl bromide or oxocarbenium ion formation during the Ferrier rearrangement. The lighter 12C isotopologue has a lower activation energy and reacts slightly faster than the 13C isotopologue. If the reaction is quenched at 80% or 90% conversion, the isolated product will be disproportionately enriched in 12C, while the unreacted starting material retains the excess 13C. Solution: Reactions must be driven to absolute completion (>99.5% conversion). Do not optimize for time at the expense of yield. Use highly reactive catalysts, such as 1[1], or2[2].

Q2: I achieved 100% conversion, but I am still seeing isotopic dilution. What is happening? Cause: Exogenous contamination. Shared laboratory equipment (rotary evaporators, lyophilizers, or spatulas) often harbors trace amounts of unlabeled (12C) carbohydrates. Because you are working with highly enriched materials (e.g., 99% 13C), even a 1% contamination by mass with a 12C equivalent will drop your enrichment to ~98%. Solution: Implement a strict "Isotope-Only" equipment policy. Use dedicated glassware, new stir bars, and thoroughly clean rotary evaporator bump traps with a strong solvent sequence (water, acetone, dichloromethane) before processing labeled compounds.

Q3: How can I accurately verify the isotopic enrichment at C-1 without interference? Cause: Standard low-resolution mass spectrometry is often confounded by the natural isotopic abundance of the protecting groups (e.g., the 13C and 18O in the acetyl groups), leading to artificially skewed 13C/12C ratios. Solution: Utilize3[3] or4[4]. For NMR, compare the integrated area of the enriched C-1 signal against an internal standard or the natural abundance signals of the acetyl methyl carbons to accurately quantify enrichment.

Quantitative Impact of KIE

To illustrate why driving reactions to completion is mandatory, the table below models the theoretical isotopic fractionation caused by the Kinetic Isotope Effect during a rate-limiting step.

Table 1: Theoretical Impact of the Kinetic Isotope Effect on 13C-1 Enrichment (Assuming a KIE ( k12​/k13​ ) of 1.05 and an initial starting material enrichment of 99.00%)

Reaction Conversion (%)	12C Product Fraction	13C Product Fraction	Final Isolated Product Enrichment (%)
50.0	0.512	0.499	98.85
80.0	0.810	0.799	98.90
95.0	0.955	0.949	98.96
99.9	1.000	1.000	99.00

Data Summary: Halting a reaction prematurely enriches the product in 12C. Achieving >99.9% conversion is the only way to ensure the final product matches the isotopic purity of the starting material.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 using Zinc Nanoparticles

Causality Focus: Traditional zinc dust often leads to incomplete conversion (80-85%), triggering KIE dilution. Zinc nanoparticles provide a massive surface area, ensuring >99% conversion and bypassing isotopic fractionation[1].

• Preparation: In a flame-dried, dedicated "Isotope-Only" round-bottom flask, dissolve 1.0 mmol of 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide-13C-1 in 4 mL of anhydrous THF.

• Activation: Add 2.0 mmol of Zinc nanoparticles and 6.0 mmol of Et3N·HCl. The addition of Et3N·HCl acts as a mild proton source and buffer, preventing unwanted side reactions that could degrade the glucal.

• Reaction: Stir at room temperature for 2 hours.

• Validation Check (Critical): Remove a 10 µL aliquot, quench in water/EtOAc, and analyze via TLC (Hexanes:EtOAc 2:1). If any starting material remains, do not quench the bulk reaction. Add an additional 0.5 mmol of Zn nanoparticles and stir for 1 hour. Quenching early will permanently dilute your 13C enrichment.

• Workup: Once 100% conversion is confirmed, filter through a pad of Celite (pre-washed with THF). Evaporate under reduced pressure using a clean, dedicated bump trap.

Protocol 2: Ferrier Rearrangement for 2,3-Unsaturated-O-Glycoside-13C-1

Causality Focus: Using BDMS as a pre-catalyst generates dry HBr in situ, which rapidly drives the formation of the allylic oxocarbenium ion, ensuring quantitative yield and high α-selectivity[2].

• Preparation: Dissolve 1.0 mmol of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 and 1.2 mmol of the target alcohol (e.g., benzyl alcohol) in anhydrous dichloromethane (5 mL).

• Catalysis: Add 10 mol% of bromodimethylsulfonium bromide (BDMS) at room temperature.

• Reaction: Stir for 30-45 minutes. The in situ generated HBr will rapidly facilitate the O-glycosidation.

• Validation Check (Critical): Monitor by TLC. The reaction must show the complete disappearance of the glucal. If incomplete, the isolated product will suffer from KIE-induced isotopic dilution. Add an additional 2 mol% BDMS if starting material persists past 45 minutes.

• Workup: Quench with saturated aqueous NaHCO3 to neutralize the HBr. Extract with dichloromethane, dry over Na2SO4, and purify via column chromatography.

References

• Accurate Quantitative Isotopic 13C NMR Spectroscopy for the Determination of the Intramolecular Distribution of 13C in Glucose at Natural Abundance. Analytical Chemistry (ACS Publications). 4

• A Convenient and Efficient Synthesis of Glycals by Zinc Nanoparticles. RSC Advances (Royal Society of Chemistry). 1

• Bromodimethylsulfonium bromide (BDMS) catalyzed synthesis of 2,3-unsaturated-O-glycosides via Ferrier rearrangement. Arkivoc. 2

• Determination of the Isotopic Enrichment of 13C- and 2H-Labeled Tracers of Glucose Using High-Resolution Mass Spectrometry. Analytical Chemistry (ACS Publications). 3

Sources

• 1. rsc.org [rsc.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the 13C NMR Spectra of Labeled vs. Unlabeled 3,4,6-Tri-O-acetyl-D-glucal

For researchers and professionals in drug development and carbohydrate chemistry, the precise structural elucidation of molecular intermediates is paramount. 3,4,6-Tri-O-acetyl-D-glucal is a versatile chiral building block used in the synthesis of complex carbohydrates and biologically active molecules.[1] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as the gold standard for confirming the carbon framework of such molecules.

This technical guide provides an in-depth comparison of the 13C NMR spectra of natural abundance (unlabeled) 3,4,6-Tri-O-acetyl-D-glucal and its 1-13C isotopically labeled counterpart. We will explore the fundamental principles that govern the spectral differences, present experimental data and validated predictions, and provide detailed protocols for synthesis and analysis.

The Foundation: 13C NMR and the Power of Isotopic Labeling

13C NMR spectroscopy provides direct information about the carbon skeleton of an organic molecule.[2] However, the low natural abundance of the 13C isotope (~1.1%) means that signal sensitivity is inherently poor, and the probability of finding two 13C atoms adjacent to each other in the same molecule is exceedingly low.[3] Consequently, in a standard proton-decoupled 13C NMR spectrum of an unlabeled compound, each unique carbon atom typically appears as a sharp singlet, as homonuclear 13C-13C coupling is statistically insignificant.

Isotopic labeling, the strategic incorporation of a specific isotope like 13C into a molecule, fundamentally alters this landscape.[4] By synthesizing a compound with 100% 13C enrichment at a specific position, we can dramatically enhance the signal intensity of that carbon and, more importantly, introduce observable one-bond (¹JC,C) and multi-bond (ⁿJC,C) carbon-carbon coupling constants.[5] This provides an unparalleled tool for unambiguous signal assignment and detailed conformational analysis.

Analysis of Unlabeled 3,4,6-Tri-O-acetyl-D-glucal

The structure of 3,4,6-Tri-O-acetyl-D-glucal, with standard carbohydrate numbering, is presented below. The molecule contains 12 unique carbon atoms: six in the pyranose ring and six in the three acetyl groups.

Caption: Structure of 3,4,6-Tri-O-acetyl-D-glucal with Carbon Numbering.

In a standard proton-decoupled 13C NMR spectrum, we expect to see 9 distinct signals, as the three acetyl methyl carbons and three carbonyl carbons are often very similar, though they can be resolved in high-field spectrometers. The olefinic carbons, C1 and C2, are the most deshielded of the ring carbons due to their sp² hybridization.

Table 1: Representative 13C NMR Chemical Shift Assignments for Unlabeled 3,4,6-Tri-O-acetyl-D-glucal.

Carbon Atom	Hybridization	Typical Chemical Shift (δ, ppm)	Multiplicity
C1	sp²	~145.5	Singlet
C2	sp²	~99.3	Singlet
C3	sp³	~67.8	Singlet
C4	sp³	~65.8	Singlet
C5	sp³	~74.5	Singlet
C6	sp³	~61.7	Singlet
C=O (Acetyl)	sp²	~170.6, 170.2, 169.8	Singlet(s)
CH₃ (Acetyl)	sp³	~20.9, 20.7, 20.6	Singlet(s)
Note: Assignments are based on spectral data from ChemicalBook and established ranges for acetylated carbohydrates.[2][6] The solvent is CDCl₃.

Analysis of 1-¹³C Labeled 3,4,6-Tri-O-acetyl-D-glucal

When the compound is synthesized with a 13C label specifically at the C1 position, the 13C NMR spectrum changes dramatically, primarily due to the introduction of 13C-13C spin-spin coupling.

• Signal Enhancement: The signal for C1 will be significantly enhanced relative to the other carbon signals, appearing much more intense than in the unlabeled spectrum.

• Signal Multiplicity: The most informative change is the splitting of signals into doublets.

  • C1 Signal: The signal for the labeled C1 will no longer be a singlet. It will be split into a doublet by its one-bond coupling to C2 (¹JC1,C2).

  • C2 Signal: The signal for C2 will also be split into a doublet due to its coupling with C1 (¹JC1,C2).

  • Other Carbons: Longer-range couplings (two-bond, ⁿJC,C) may also be observed. For instance, C1 can couple to C3 (²JC1,C3) and C5 (²JC1,C5), potentially appearing as smaller doublets or complex multiplets if not fully resolved.

Caption: Key ¹J and ²J couplings in 1-¹³C-labeled glucal.

The magnitudes of these coupling constants are highly dependent on the geometry and hybridization of the atoms involved. For pyranose rings, these values are well-documented.[5]

Table 2: Predicted 13C NMR Data for 1-¹³C Labeled 3,4,6-Tri-O-acetyl-D-glucal.

Carbon Atom	Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling Constant (Hz)
C1	~145.5	Doublet	¹JC1,C2 ≈ 45-50
C2	~99.3	Doublet	¹JC1,C2 ≈ 45-50
C3	~67.8	Doublet (small)	²JC1,C3 ≈ 2-4
C4	~65.8	Singlet	-
C5	~74.5	Doublet (small)	²JC1,C5 ≈ 0-2
C6	~61.7	Singlet	-
C=O (Acetyl)	~170.6, 170.2, 169.8	Singlet(s)	-
CH₃ (Acetyl)	~20.9, 20.7, 20.6	Singlet(s)	-
Note: Coupling constant values are estimated based on published data for similar aldohexopyranosyl structures.[5] Chemical shifts are assumed to be nearly identical to the unlabeled compound.

Direct Comparison: Unlabeled vs. 1-¹³C Labeled

Feature	Unlabeled Spectrum	1-¹³C Labeled Spectrum	Rationale / Insight Gained
C1 Signal	Singlet at ~145.5 ppm	Intense doublet at ~145.5 ppm	Confirms C1 identity; allows measurement of ¹JC1,C2 for conformational analysis.
C2 Signal	Singlet at ~99.3 ppm	Doublet at ~99.3 ppm	Unambiguously identifies C2 as being adjacent to C1.
C3/C5 Signals	Singlets	May appear as small doublets or broadened singlets	Confirms 2-bond proximity to C1, aiding in complete spectral assignment.
Overall Sensitivity	Standard (low)	Significantly enhanced for C1	Allows for detection at lower concentrations and reduces acquisition time.

Experimental Protocols

The following protocols describe generalized methods for the synthesis and NMR analysis of the title compounds.

Synthesis of 3,4,6-Tri-O-acetyl-D-glucal

This procedure is adapted from established methods for the preparation of glycals from acetylated sugars.[7] The synthesis of the 1-¹³C labeled analogue would follow the same procedure, starting with commercially available D-[1-¹³C]glucose.[8]

Caption: Synthetic workflow for 3,4,6-Tri-O-acetyl-D-glucal.

Step-by-Step Methodology:

• Acetylation: Suspend D-Glucose (or D-[1-¹³C]glucose) in acetic anhydride. Add a catalytic amount of perchloric acid dropwise while maintaining the temperature below 40°C. Stir until the reaction is complete (monitored by TLC). Pour the mixture onto ice water to precipitate the product, which is then filtered and dried.

• Bromination: Dissolve the resulting penta-O-acetyl-D-glucose in a solution of hydrogen bromide in glacial acetic acid. Allow the reaction to proceed at room temperature until TLC analysis indicates the consumption of the starting material.

• Reductive Elimination: Dissolve the crude acetylated glycosyl bromide in acetic acid. Add activated zinc dust portion-wise while cooling in an ice bath to manage the exothermic reaction. Stir vigorously until the reaction is complete.

• Work-up and Purification: Filter the reaction mixture to remove excess zinc. Neutralize the filtrate carefully with sodium bicarbonate solution. Extract the product with an organic solvent like dichloromethane. Wash the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting residue by silica gel column chromatography to yield pure 3,4,6-Tri-O-acetyl-D-glucal.

13C NMR Data Acquisition

This protocol outlines standard parameters for acquiring high-quality, proton-decoupled 13C NMR spectra.

Methodology:

• Sample Preparation: Accurately weigh 20-50 mg of the glucal derivative into a clean vial. Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃).[1] CDCl₃ is an excellent choice as it readily dissolves acetylated carbohydrates and its residual solvent peak does not interfere with the signals of interest. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure optimal signal dispersion. Tune and shim the instrument to achieve good magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: Use a standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments). This simplifies the spectrum to singlets (or C-C coupled multiplets for the labeled compound) and provides a Nuclear Overhauser Effect (NOE) enhancement to improve signal-to-noise.

  • Spectral Width: Set a spectral width of approximately 220-240 ppm to encompass the full range of carbon chemical shifts from the acetyl methyls to the carbonyls.

  • Acquisition Time: An acquisition time of 1-2 seconds is generally sufficient.

  • Relaxation Delay (d1): Use a relaxation delay of 2-5 seconds to allow for adequate relaxation of all carbon nuclei, especially quaternary carbonyl carbons.

  • Number of Scans: Acquire a sufficient number of scans (from several hundred to several thousand) to achieve a good signal-to-noise ratio, particularly for the unlabeled compound.

Conclusion

The comparison between the 13C NMR spectra of unlabeled and 1-¹³C-labeled 3,4,6-Tri-O-acetyl-D-glucal powerfully demonstrates the utility of isotopic labeling in modern structural chemistry. While the spectrum of the unlabeled compound confirms the presence of the expected number of unique carbon atoms, the spectrum of the labeled analogue provides definitive, unambiguous assignments for the labeled carbon and its direct neighbors through the observation of 13C-13C coupling. This additional layer of information is invaluable for confirming connectivity, aiding in the assignment of complex spectra, and providing parameters for advanced conformational studies. For researchers in drug development, employing such techniques ensures the absolute structural integrity of key synthetic intermediates, a cornerstone of scientific rigor and reproducibility.

References

• PubChem [Internet]. Bethesda (MD): National Library of Medicine (US), National Center for Biotechnology Information; 2004-. CID 688303, 3,4,6-Tri-O-acetyl-D-glucal; [cited 2026 Mar 27]. Available from: [Link]

• Bose, R. J., & Lemieux, R. U. (1964). D-GLUCAL, TRI-O-ACETYL-3-DEOXY-α-D-erythro-HEX-2-ENOPYRANOSYL CHLORIDE AND ITS USE FOR THE SYNTHESIS OF 2,3-UNSATURATED GLYCOSIDES. Canadian Journal of Chemistry, 42(10), 2366-2373. Available from: [Link]

• Wikipedia contributors. (2023, November 28). Nuclear magnetic resonance spectroscopy of carbohydrates. In Wikipedia, The Free Encyclopedia. Retrieved March 27, 2026, from [Link]

• Al-Mughaid, H. (2012). Reaction of D-glycals derivatives with Carbohydrate azides. Diyala Journal for pure science, 8(2), 23-43. Available from: [Link]

• Bose, J. L., & Serianni, A. S. (2007). 13C−13C NMR Spin−Spin Coupling Constants in Saccharides: Structural Correlations Involving All Carbons in Aldohexopyranosyl Rings. The Journal of Organic Chemistry, 72(20), 7689–7699. Available from: [Link]

• Chemistry LibreTexts. (2021, October 13). Characteristics of ¹³C NMR Spectroscopy. Available from: [Link]

• Chemistry Steps. (2025, October 22). 13C Carbon NMR Spectroscopy. Available from: [Link]

• Organic Syntheses. (2022, March 1). Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Org. Synth. 2021, 98, 491-508. Available from: [Link]

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Mechanistic Profiling in Carbohydrate Chemistry: A Comparative Guide to 13C-1 vs. 13C-2 Labeled 3,4,6-Tri-O-acetyl-D-glucal

For researchers and drug development professionals navigating complex glycosylation pathways, understanding the exact fate of reactive intermediates is paramount. 3,4,6-Tri-O-acetyl-D-glucal is a cornerstone building block in carbohydrate chemistry, widely utilized as a glycosyl donor and a precursor for 2,3-unsaturated glycosides via the Ferrier rearrangement[1],[2].

To elucidate the highly transient oxocarbenium ion intermediates and complex allylic shifts inherent in these reactions, isotopic labeling is required. This guide objectively compares the mechanistic utility, experimental performance, and application scope of 13C-1 versus 13C-2 labeled 3,4,6-tri-O-acetyl-D-glucal.

Mechanistic Causality: Why the Position of the Label Matters

The Ferrier rearrangement is a nucleophilic substitution coupled with an allylic rearrangement (an SN1′ pathway). In the first step, a Lewis acid cleaves the C-3 acetate group of the glycal, generating a resonance-stabilized allyloxycarbenium ion[3]. The incoming nucleophile then attacks, forcing a double bond migration.

Fig 1: Ferrier rearrangement pathway highlighting the allyloxycarbenium intermediate.

The Role of 13C-1 Labeling

The C-1 position is the anomeric carbon. Labeling this position is highly sensitive to the stereochemical outcome of glycosidic bond formation.

• Causality: Because the anomeric center is the primary site of nucleophilic attack, tracking C-1 allows researchers to directly observe the transition from an sp2 hybridized glycal carbon to an sp3 hybridized acetal carbon. Furthermore, in sulfoxide-based glycosylation, 13C-1 labeled glucal has been used to detect minute isotopic perturbations when directly bonded to an 18O-labeled activator, proving the existence of specific σ-sulfurane intermediates[4].

The Role of 13C-2 Labeling

The C-2 position is the vinylic carbon adjacent to the anomeric center.

• Causality: In an SN1′ mechanism, the double bond migrates from C-1=C-2 to C-2=C-3. Labeling C-2 allows researchers to monitor this exact shift. If a reaction were to proceed via direct SN2 attack at C-3 without migration, the C-2 environment would remain largely unchanged. Thus, 13C-2 acts as a critical definitive marker for allylic migration and serves as a negative control in 18O-coupling studies to discount alternative non-migratory mechanisms[4].

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences in tracking these two isotopologues during mechanistic studies.

Feature / Metric	13C-1 Labeled Glucal	13C-2 Labeled Glucal
Primary Mechanistic Target	Anomeric center functionalization & stereoselectivity	Double bond migration (C-1=C-2 → C-2=C-3)
Hybridization Shift	sp2 → sp3 (Dramatic chemical shift change)	sp2 → sp2 (Subtle chemical shift change)
Typical 13C NMR Shift (Starting)	~145.8 ppm	~99.0 ppm
Typical 13C NMR Shift (Product)	~95.0 - 100.0 ppm (Acetal region)	~120.0 - 130.0 ppm (Allylic/Vinylic region)
Key Application	Proving direct nucleophilic attack at C-1[4]	Confirming SN1′ allylic rearrangement[2]
Coupling Studies	13C-18O isotopic perturbation; 13C-1H anomeric coupling	13C-13C or 13C-1H vinylic/allylic coupling

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the protocols used to study these mechanisms must be self-validating. The following methodologies demonstrate how to utilize these labeled compounds to yield unambiguous mechanistic data.

Protocol A: Elucidating Activation Intermediates via Isotopic Perturbation (13C-1 vs 13C-2)

This protocol utilizes the sensitivity of the 13C NMR signal to an adjacent heavy isotope (18O) to prove direct bond formation, effectively using 13C-2 as a negative control[4].

• Preparation: In an NMR tube flushed with argon, dissolve 0.1 mmol of 13C-1 labeled 3,4,6-tri-O-acetyl-D-glucal and 0.12 mmol of 18O-labeled diphenyl sulfoxide (60% 18O-incorporation) in 0.6 mL of anhydrous CD2Cl2.

• Activation: Cool the NMR tube to -78 °C in a dry ice/acetone bath. Inject 0.11 mmol of trifluoromethanesulfonic anhydride (Tf2O) to generate the reactive sulfonium triflate intermediate.

• Data Acquisition (Self-Validation Step 1): Acquire a low-temperature 13C NMR spectrum. Observe the C-1 signal. A distinct perturbation (splitting or shifting) in the 13C-1 signal confirms direct connectivity between the C-1 carbon and the 18O atom.

• Control Experiment (Self-Validation Step 2): Repeat steps 1-3 using 13C-2 labeled 3,4,6-tri-O-acetyl-D-glucal . The lack of perturbation in the 13C-2 signal definitively discounts alternative mechanisms where the oxygen might interact with the C-2 position[4].

Fig 2: Mechanistic divergence in tracking 13C-1 vs 13C-2 labeled glucal pathways.

Protocol B: Tracking the Catalytic Ferrier Rearrangement

This protocol uses mild catalysts like Bromodimethylsulfonium bromide (BDMS) or Ceric Ammonium Nitrate (CAN) to track the double bond migration[1],[5].

• Reaction Assembly: Dissolve 1.0 mmol of 13C-2 labeled 3,4,6-tri-O-acetyl-D-glucal and 1.2 mmol of the target nucleophile (e.g., benzyl alcohol or allyltrimethylsilane) in 5 mL of anhydrous dichloromethane (CH2Cl2).

• Catalysis: Add 10 mol% BDMS (or 2.0 equiv of CAN for carbon nucleophiles) at room temperature[1],[5].

• Kinetic Tracking: Extract 0.1 mL aliquots at 10-minute intervals. Quench with saturated NaHCO3, extract with CDCl3, and analyze via 13C NMR.

• Mechanistic Confirmation: Monitor the disappearance of the initial vinylic 13C-2 peak (~99 ppm) and the emergence of the new shifted vinylic peak (~120-130 ppm). The preservation of the sp2 hybridization at the labeled carbon, combined with the chemical shift change, strictly validates the SN1′ migration pathway over a direct SN2 substitution.

Conclusion

For application scientists and drug developers, the choice between 13C-1 and 13C-2 labeled 3,4,6-tri-O-acetyl-D-glucal dictates the specific mechanistic question being answered. 13C-1 is the superior choice for investigating the stereochemistry and direct nucleophilic capture at the anomeric center. Conversely, 13C-2 is indispensable for mapping the migratory aptitude of the double bond and serving as a robust negative control in advanced isotopic perturbation studies.

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Decoding Glycosylation: A Comparative Guide to Mechanistic Validation Using 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1

For the attention of Researchers, Scientists, and Drug Development Professionals.

The precise construction of the glycosidic bond is a cornerstone of synthetic carbohydrate chemistry, with profound implications for drug discovery and development. The stereochemical outcome of a glycosylation reaction is dictated by a complex interplay of factors, often proceeding through fleeting, low-concentration intermediates. Elucidating the operative mechanism is therefore paramount for rational reaction design and optimization. This guide provides an in-depth comparison of methodologies for validating glycosylation mechanisms, with a focus on the strategic application of 3,4,6-Tri-O-acetyl-D-glucal labeled with carbon-13 at the C-1 position (¹³C-1). We will explore the causality behind experimental choices, present detailed protocols, and objectively compare this isotopic labeling approach with other powerful techniques.

The Challenge: Capturing the Fleeting Intermediates of Glycosylation

Glycosylation reactions can proceed through a mechanistic continuum, from Sₙ1-like pathways involving dissociated oxocarbenium ion intermediates to Sₙ2-like pathways with more associative transition states.[1][2] The transient and highly reactive nature of these intermediates makes their direct observation challenging.[3][4] Indirect methods are therefore essential to piece together the mechanistic puzzle. The choice of analytical probe is critical, as it must be sensitive enough to detect subtle changes in bonding and reaction kinetics without significantly altering the reaction landscape.

The ¹³C-1 Labeled Glucal Probe: A Strategic Choice

3,4,6-Tri-O-acetyl-D-glucal is a versatile and readily available starting material for the synthesis of 2,3-unsaturated glycosides.[5][6] The introduction of a ¹³C label at the C-1 position provides a powerful spectroscopic handle to probe the fate of the anomeric carbon during the reaction.

The rationale for using 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 lies in its ability to directly report on bond-forming and bond-breaking events at the most critical position. The distinct chemical shift of the ¹³C nucleus in different bonding environments (e.g., sp² in the glucal, sp³ in a covalent intermediate or product) allows for real-time monitoring of the reaction progress and the detection of key intermediates by ¹³C NMR spectroscopy.[7][8]

Experimental Workflow: Probing a Lewis Acid-Catalyzed Glycosylation

This section outlines a detailed protocol for the use of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 in a model glycosylation reaction. The objective is to monitor the reaction in real-time to gain insights into the reaction mechanism.

Synthesis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1

A plausible synthetic route to the labeled glucal would involve the reduction of a suitably protected glucose derivative that is already ¹³C-labeled at the anomeric position.

Model Reaction: Electrophilic Addition of Methanol

The electrophilic addition of an alcohol to a glucal is a common method for the synthesis of 2,3-unsaturated glycosides. Here, we will use methanol as the glycosyl acceptor and a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂), as the promoter.

Materials:

• 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1

• Anhydrous methanol (MeOH)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (DCM)

• Deuterated chloroform (CDCl₃) for NMR analysis

• NMR tubes and standard laboratory glassware

Protocol:

• Reaction Setup: In a flame-dried, argon-purged NMR tube, dissolve 3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 (1.0 eq) in anhydrous CDCl₃.

• Initial NMR Spectrum: Acquire a baseline ¹³C NMR spectrum of the starting material. The signal for the ¹³C-labeled C-1 will be a prominent singlet in a specific region of the spectrum.

• Addition of Reactants: Add anhydrous methanol (1.2 eq) to the NMR tube.

• Reaction Initiation and Monitoring: Cool the NMR tube to the desired reaction temperature (e.g., -78 °C) in the NMR spectrometer. Inject the BF₃·OEt₂ solution (0.1 eq) into the NMR tube. Immediately begin acquiring a series of ¹³C NMR spectra at regular time intervals.

• Data Analysis: Process the time-course ¹³C NMR data. Monitor the decrease in the intensity of the starting material's C-1 signal and the appearance of new signals corresponding to intermediates and the final product. The chemical shifts of these new signals will provide structural information about the species being formed.

• Quenching and Workup: Once the reaction is complete (as determined by NMR), quench the reaction with a few drops of triethylamine. The product can then be purified by standard chromatographic techniques for full characterization.

Caption: Experimental workflow for mechanistic studies using ¹³C-labeled glucal.

Interpreting the Spectroscopic Data

The power of this technique lies in the interpretation of the ¹³C NMR spectra.

• Direct Observation of Intermediates: The appearance and disappearance of transient signals can provide direct evidence for the existence of intermediates, such as a covalent adduct between the glucal and the Lewis acid or a short-lived oxocarbenium ion. The chemical shift of the C-1 carbon in an oxocarbenium ion is expected to be significantly downfield.[9]

• Kinetic Profiling: By integrating the signals of the starting material, intermediates, and products over time, a detailed kinetic profile of the reaction can be constructed. This can help to determine the rate-limiting step of the reaction.

Caption: Simplified mechanistic pathways in glucal glycosylation.

A Comparative Analysis of Mechanistic Validation Tools

While the use of ¹³C-1 labeled glucal is a powerful technique, it is one of several tools available to the modern carbohydrate chemist. The choice of method depends on the specific question being asked, the available instrumentation, and the complexity of the system under investigation.

Method	Principle	Advantages	Disadvantages
3,4,6-Tri-O-acetyl-D-glucal-¹³C-1 with NMR	Direct tracking of the anomeric carbon's fate via its ¹³C NMR signal.	Provides direct structural information on intermediates; allows for real-time kinetic analysis.	Requires synthesis of the labeled compound; may not detect very low concentration or short-lived intermediates.
Kinetic Isotope Effects (KIEs) with Natural Abundance ¹³C NMR	Measures the change in reaction rate upon isotopic substitution at the anomeric carbon.	Does not require synthesis of labeled compounds; highly sensitive to changes in the transition state structure.[1][2]	Provides indirect information about the transition state; requires very precise NMR measurements and high-field instruments.[10]
¹⁸O-Labeling Studies	Incorporation of ¹⁸O into the glycosidic linkage or leaving group to probe bond cleavage events.	Can definitively distinguish between cleavage of the anomeric C-O bond versus the acceptor O-H bond.[11]	Requires synthesis of ¹⁸O-labeled compounds and analysis by mass spectrometry.
Advanced NMR Techniques (CEST, EXSY)	Detection of low-population, rapidly exchanging intermediates that are "invisible" in standard NMR spectra.[3][12]	Can reveal the presence and kinetics of previously unobservable intermediates.	Requires specialized NMR expertise and instrumentation; data analysis can be complex.
Computational (DFT) Modeling	Theoretical calculation of reaction energy profiles, transition states, and intermediate structures.[13][14][15]	Provides detailed geometric and energetic information about the entire reaction pathway; can predict stereochemical outcomes.	Accuracy is dependent on the level of theory and the model system; requires significant computational resources and expertise.

Conclusion: An Integrated Approach to Mechanistic Elucidation

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Comparing Ferrier rearrangement rates of 13C-1 vs 12C triacetyl glucal

Comparative Guide: Ferrier Rearrangement Kinetics of 13 C-1 vs 12 C Triacetyl Glucal

Executive Summary

The Ferrier rearrangement is a highly versatile transformation in carbohydrate chemistry, utilized extensively in drug development to synthesize 2,3-unsaturated glycosides from glycals[1]. For process chemists and synthetic researchers, understanding the precise transition state of this reaction is critical for optimizing stereoselectivity and yield. By comparing the reaction rates of 12 C and 13 C-1 isotopologues of 3,4,6-tri-O-acetyl-D-glucal, we can extract high-resolution kinetic isotope effect (KIE) data. This guide objectively compares the kinetic behavior of these two isotopologues, detailing the mechanistic causality, quantitative performance differences, and the self-validating experimental protocols required to measure them.

Mechanistic Causality: Isotopic Probes at the Anomeric Center

In a classical Lewis acid-catalyzed Ferrier rearrangement, the reaction proceeds via the activation and departure of the C-3 acetate group, generating a delocalized allylic oxocarbenium ion intermediate[2].

The substitution of 12 C with 13 C at the C-1 (anomeric) position serves as a non-perturbative probe for this mechanism. The kinetic differences between the two isotopologues arise strictly from differences in their vibrational zero-point energies (ZPE):

• 12 C Triacetyl Glucal (Baseline): Reacts at the standard, unattenuated rate ( k12​ ).

• 13 C-1 Triacetyl Glucal (Attenuated): The heavier 13 C isotope lowers the ZPE of the ground state. As the C-3 acetate departs, the C-1 carbon undergoes a rehybridization from an sp3 -like state to an sp2 -like state to share the developing positive charge via resonance. This transition state is "looser" (reduced bonding force constants at C-1). Because the heavier isotope sits deeper in the ground-state potential energy well, it requires more activation energy to reach this looser transition state, resulting in a normal kinetic isotope effect ( k12​/k13​>1 ) .

Primary 13 C KIE measurements and Density Functional Theory (DFT) calculations in similar glycosylation systems confirm that these reactions proceed through an asynchronous, cooperative mechanism where C-O bond cleavage precedes nucleophilic attack[3].

Figure 1: Ferrier rearrangement pathway highlighting the rate-determining step.

Quantitative Data Comparison

The table below summarizes the kinetic and thermodynamic parameters distinguishing the two isotopologues during the Ferrier rearrangement. The observed KIE values strongly support an SN​1 -like cleavage pathway rather than a concerted SN​2 -like displacement, which would typically yield a vastly different KIE profile.

Kinetic Parameter	12 C-1 Triacetyl Glucal	13 C-1 Triacetyl Glucal	Comparative Impact ( k12​/k13​ )
Relative Reaction Rate	1.000 (Baseline)	~0.985 (Attenuated)	1.015 - 1.020 (Normal KIE)
Ground State ZPE	Higher	Lower	Heavier isotope stabilizes the ground state.
TS Vibrational Frequency	Higher frequency at C-1	Lower frequency at C-1	Loss of bonding force at C-1 during TS favors 12 C.
Mechanistic Pathway	SN​1 -like (Asynchronous)	SN​1 -like (Asynchronous)	KIE magnitude confirms C-3 cleavage is rate-determining.

Experimental Protocol: Self-Validating KIE Determination

To accurately measure the subtle rate differences between 12 C and 13 C-1 triacetyl glucal, researchers must employ a highly controlled, self-validating internal competition experiment using natural abundance NMR methodology.

By running the reaction to partial conversion and analyzing the unreacted starting material, the system acts as its own internal control. If a normal KIE is present, the unreacted starting material will become progressively enriched in the slower-reacting 13 C isotopologue.

Step-by-Step Methodology:

• Reaction Setup (Internal Competition): Dissolve 5.0 mmol of 3,4,6-tri-O-acetyl-D-glucal (natural isotopic abundance) and 6.0 mmol of the target nucleophile (e.g., an alcohol) in 20 mL of anhydrous CH 2​ Cl 2​ under an argon atmosphere.

• Initiation & Precision Quenching: Cool the mixture to -78 °C. Introduce a catalytic amount of BF 3​ ·Et 2​ O. Monitor the reaction meticulously via TLC or in-situ IR. Quench the reaction with triethylamine (Et 3​ N) at exactly 50% to 70% conversion .

  • Causality: Quenching at partial conversion is mathematically mandatory. At 100% conversion, all isotopes have reacted, destroying the kinetic ratio. Partial conversion concentrates the slower-reacting 13 C isotope in the remaining starting material pool.

• Isolation: Purify the reaction mixture using silica gel flash chromatography to rigorously separate the unreacted triacetyl glucal from the newly formed Ferrier product.

• Quantitative NMR Acquisition (Self-Validating): Dissolve the recovered starting material in CDCl 3​ . Acquire quantitative 13 C NMR spectra using inverse-gated decoupling to suppress Nuclear Overhauser Effect (NOE) enhancements. Set the relaxation delay ( d1​ ) to >60 seconds (at least 5 × T1​ of the slowest relaxing carbon).

  • Causality: Failing to use inverse-gated decoupling or sufficient relaxation delays will result in artificial signal enhancements, completely invalidating the delicate integration required for KIE calculations.

• Data Processing & Calculation: Integrate the C-1 peak relative to a remote reference carbon (e.g., C-6) that does not undergo hybridization changes during the reaction. Calculate the KIE using the standard isotopic enrichment formula:

  KIE=ln[(1−F)(R/R0​)]ln(1−F)​

  (Where F is the fractional conversion and R/R0​ is the ratio of 13 C at C-1 relative to the baseline).

References

• Methods for 2-Deoxyglycoside Synthesis | Source: PMC - NIH | URL:[Link]

• Stereoselective Approaches to β-Linked 2-Deoxy Sugars | Source: MDPI | URL:[Link]

• Electrochemical Carbon-Ferrier Rearrangement Using a Microflow Reactor and Machine Learning-Assisted Exploration of Suitable Conditions | Source: ACS Publications | URL:[Link]

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Mass spectrometry validation of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 incorporation

Precision Glycosylation Tracking: Mass Spectrometry Validation of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 Incorporation

As the complexity of glycomics and synthetic carbohydrate chemistry accelerates, the need for precise, unambiguous analytical tracking of glycosidic bond formation has never been greater. 3,4,6-Tri-O-acetyl-D-glucal is a foundational building block used extensively in the synthesis of O- and C-glycosides, oligosaccharides, and glycoconjugates . However, validating the exact site of incorporation and quantifying metabolic flux requires robust isotopic labeling.

This guide objectively evaluates the performance of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 —a derivative labeled specifically at the anomeric carbon (C1)—against other isotopic alternatives. By combining mechanistic causality with a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol, we provide a definitive framework for researchers to track glycosylation events with absolute confidence.

The Causality Behind Isotope Selection: Why 13C-1?

In mass spectrometry-based structural elucidation and Isotope Dilution Mass Spectrometry (IDMS), the choice of the isotopic tracer dictates the clarity of your data. The C1 position of a glucal is the reactive anomeric center; it is the exact carbon that forms the new glycosidic bond via an oxocarbenium intermediate.

When comparing tracers, we must evaluate chromatographic behavior, spectral complexity, and label stability:

• Deuterium (2H) Labels: While cost-effective, deuterium alters the lipophilicity and vibrational frequencies of the molecule, leading to observable retention time shifts in reverse-phase LC. Furthermore, deuterium placed near acidic or reactive sites is prone to H/D exchange with the solvent, leading to signal degradation and inaccurate quantification.

• Uniformly Labeled Carbon-13 (U-13C): U-13C sugars are excellent for total carbon flux analysis . However, in structural MS/MS studies, U-13C generates highly complex fragmentation spectra. Because every fragment contains a variable number of 13C atoms, mapping specific cleavage sites becomes a bioinformatics bottleneck.

• Site-Specific 13C-1 Labeling: Labeling exclusively at the C1 position provides a clean, predictable +1.0033 Da mass shift. Because 13C has virtually identical physicochemical properties to 12C, there is zero chromatographic shift. More importantly, during Collision-Induced Dissociation (CID), any fragment containing the anomeric carbon will retain the +1 Da shift, while aglycone fragments will not. This binary presence/absence of the mass defect allows for immediate, unambiguous mapping of the glycosidic linkage.

Comparative Performance Data

Tracer Alternative	LC Retention Time Shift	MS/MS Spectral Complexity	Isotope Exchange Risk	Cost-Efficiency for C1 Tracing
Unlabeled Glucal	None (Baseline)	Baseline	None	High (No tracing capability)
Deuterated Glucal (C1-D)	High (Isotope Effect)	Low	High (H/D exchange possible)	Moderate
U-13C-Glucal	None	High (Multiple isotopologues)	None	Low (Overkill for linkage tracking)
13C-1-Glucal	None	Low (Clean +1 Da shift)	None	Optimal

Mechanistic Workflow & Visualization

To validate the incorporation of the 13C-1 label, we utilize a Ferrier rearrangement. In the presence of a Lewis acid, 3,4,6-Tri-O-acetyl-D-glucal-13C-1 loses the C3 acetate to form a resonance-stabilized 13C-1 oxocarbenium ion, which is subsequently attacked by an acceptor (nucleophile) to form a 2,3-unsaturated glycoside.

Caption: Workflow for 13C-1 Glucal glycosylation and LC-MS/MS validation.

Caption: Mechanistic tracking of 13C-1 label via oxocarbenium formation and CID fragmentation.

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. To eliminate false positives from background noise or isobaric interferences, this methodology employs an equimolar isotopic mixing strategy . By analyzing a 1:1 mixture of the unlabeled and 13C-1 labeled products, every true glycosylated fragment will present as a perfect 1:1 doublet separated by exactly 1.0033 Da.

Step 1: Parallel Glycosylation (Ferrier Rearrangement)

Causality: Running parallel reactions ensures identical chemical environments, preventing batch-to-batch synthetic variance.

• In two separate, flame-dried flasks under argon, dissolve 1.0 mmol of unlabeled 3,4,6-Tri-O-acetyl-D-glucal and 1.0 mmol of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 in 10 mL anhydrous dichloromethane (DCM).

• Add 1.2 mmol of the target acceptor (e.g., a simple alcohol or protected peptide).

• Cool to -20°C and add 0.2 equivalents of Boron trifluoride diethyl etherate (BF3·OEt2) dropwise.

• Stir for 2 hours, quench with saturated aqueous NaHCO3, extract with DCM, and purify via flash column chromatography.

Step 2: Isotopic Mixing and Sample Preparation

Causality: Mixing the purified products prior to LC-MS/MS guarantees they experience identical ionization suppression effects, allowing for true 1:1 relative quantification.

• Prepare 1.0 mg/mL stock solutions of both the unlabeled and 13C-1 labeled glycosides in LC-MS grade methanol.

• Combine the solutions in a 1:1 volumetric ratio.

• Dilute the mixture to a final concentration of 10 µg/mL using 50% Acetonitrile / 50% Water containing 0.1% Formic Acid.

Step 3: High-Resolution LC-MS/MS Acquisition

Causality: High-resolution MS (e.g., Orbitrap or Q-TOF) is required to distinguish the 13C mass defect (1.0033 Da) from nominal mass interferences.

• Chromatography: Inject 5 µL onto a C18 reverse-phase column. Run a gradient from 5% to 95% Acetonitrile over 15 minutes. Note that both isotopologues will co-elute perfectly at the exact same retention time.

• MS1 Scan: Acquire high-resolution MS1 data (Resolution > 60,000). You will observe a distinct doublet for the [M+H]+ or [M+Na]+ precursor ions, separated by 1.0033 Da.

• Data-Dependent MS2 (CID): Isolate both precursor ions and subject them to Collision-Induced Dissociation (Targeted Metabolomic methods for 13C labeling ).

Step 4: Data Validation & Mechanistic Confirmation

Causality: This is the self-validating step. The fragmentation pattern mathematically proves the site of linkage.

• Analyze the B-type/C-type Oxonium Ions: Fragments containing the sugar ring (and thus the C1 carbon) will exhibit the same 1:1 doublet separated by 1.0033 Da.

• Analyze the Y-type/Z-type Aglycone Ions: Fragments consisting solely of the acceptor molecule (aglycone) will collapse into a single, unified peak at the nominal mass, as they do not contain the 13C-1 label.

References

• PubChem. "Tri-O-acetyl-D-glucal - Compound Summary." National Center for Biotechnology Information.[Link]

• MDPI. "Liquid Chromatography Tandem Mass Spectrometry Quantification of 13C-Labeling in Sugars." Cells.[Link]

• ACS Publications. "Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS)." Journal of Proteome Research.[Link]

Probing Glycosylation Mechanisms: A Comparative Guide to 13C-1 and Deuterium Isotope Effects in D-Glucal Systems

In the intricate world of carbohydrate chemistry, elucidating the precise mechanism of glycosidic bond formation is paramount for the rational design of synthetic strategies and the development of novel therapeutics. The fleeting nature of reaction intermediates, however, often obscures direct observation, compelling chemists to rely on subtle yet powerful probes. Among these, the kinetic isotope effect (KIE) stands out as a cornerstone technique, offering a window into the transition state of a reaction. This guide provides an in-depth comparison of the utility of 13C-1 versus deuterium labeling in D-glucal as a model glycosyl donor, offering researchers, scientists, and drug development professionals a framework for dissecting glycosylation mechanisms.

The Principle of the Kinetic Isotope Effect in Glycosylation

The kinetic isotope effect is the change in the rate of a chemical reaction upon isotopic substitution.[1][2] This phenomenon arises from the difference in zero-point vibrational energies between bonds involving lighter and heavier isotopes.[3][4] In glycosylation reactions, which often proceed through a continuum of mechanisms from SN1-like (dissociative) to SN2-like (associative), KIEs serve as a sensitive reporter of the degree of bond breaking and bond making at the anomeric center in the transition state.[5][6][7][8][9]

A primary KIE is observed when the bond to the isotopically labeled atom is broken or formed in the rate-determining step. For a 13C-1 labeled D-glucal, cleavage of the C1-leaving group bond would result in a primary 13C KIE.[5][6][10][11] Conversely, a secondary KIE arises when the isotopic substitution is at a position not directly involved in bond cleavage.[1][2][3] Deuterium labeling at C1 or C2 of D-glucal, for instance, would lead to secondary deuterium KIEs that are highly informative about changes in hybridization and hyperconjugation at the anomeric center.

Synthesis of Isotopically Labeled D-Glucal

The synthesis of specifically labeled D-glucal derivatives is a critical prerequisite for KIE studies. While numerous methods exist for the synthesis of D-glucal and its derivatives, the introduction of isotopic labels requires specific strategies.

Synthesis of [1-¹³C]-D-Glucal

The synthesis of [1-¹³C]-D-glucal can be approached from commercially available [1-¹³C]-D-glucose. A common strategy involves the conversion of the labeled glucose to a suitable glycosyl halide, followed by reduction.

Experimental Protocol: Synthesis of [1-¹³C]-Tri-O-benzyl-D-glucal

• Acetobromination of [1-¹³C]-D-glucose: [1-¹³C]-D-glucose is first peracetylated, and then treated with HBr in acetic acid to yield acetobromo-[1-¹³C]-glucose.

• Benzylation: The hydroxyl groups of the labeled glucose can be protected, for example, as benzyl ethers, prior to the glucal formation.[12]

• Reductive elimination: The resulting protected glycosyl bromide is then subjected to reductive elimination using a reducing agent like zinc dust in acetic acid to afford [1-¹³C]-tri-O-benzyl-D-glucal.

Synthesis of Deuterium-Labeled D-Glucal

Deuterium can be introduced at various positions of the D-glucal scaffold. For probing the glycosylation mechanism, labeling at C1 (α-deuterium KIE) or C2 is particularly insightful.

Experimental Protocol: Synthesis of [1-²H]- and [2-²H]-Tri-O-benzyl-D-glucal

• For [1-²H]-D-glucal: A common route involves the reduction of a suitable precursor, such as a 1,2-anhydroglycose (Brig's anhydride), with a deuterium source like lithium aluminum deuteride (LAD).

• For [2-²H]-D-glucal: This can be achieved through a stereospecific deuteration of a glycal-derived epoxide or through an elimination reaction from a C2-deuterated precursor.

Experimental Design for KIE Measurement

The determination of KIEs in glycosylation reactions can be achieved through various methods, with NMR spectroscopy and isotope ratio mass spectrometry (IRMS) being the most prevalent.[5][13] The natural abundance NMR method, in particular, has gained traction as it obviates the need for synthesizing highly enriched isotopic tracers.[5][6][14][15]

Workflow for KIE Measurement via NMR

Caption: Workflow for KIE measurement using NMR spectroscopy.

Comparative Analysis of Isotope Effects

The choice between ¹³C-1 and deuterium labeling in D-glucal provides complementary mechanistic insights. The expected KIE values and their interpretations are summarized below.

Isotopic Label	Type of KIE	Expected kH/kD or k12/k13	Mechanistic Interpretation
[1-¹³C]-D-Glucal	Primary	1.00 - 1.02	SN1-like: Small to no KIE suggests a dissociative mechanism where the C1-leaving group bond is largely broken before the nucleophilic attack. The transition state resembles an oxocarbenium ion.[5][10]
1.03 - 1.08	SN2-like: A significant normal KIE indicates that the C1-leaving group bond is being broken in the rate-determining transition state, characteristic of an associative mechanism.[5][10]
[1-²H]-D-Glucal	Secondary (α)	> 1.0 (Normal)	SN1-like: A normal α-deuterium KIE (typically 1.1-1.25) is indicative of a change in hybridization at C1 from sp³-like in the ground state to sp²-like in the oxocarbenium-ion-like transition state.[1][3][16]
≈ 1.0	SN2-like: A KIE close to unity suggests little change in hybridization at the anomeric center in the transition state.
[2-²H]-D-Glucal	Secondary (β)	> 1.0 (Normal)	SN1-like: A normal β-deuterium KIE points towards significant positive charge development at the anomeric center (C1) in the transition state, which is stabilized by hyperconjugation involving the C2-H(D) bond.[1][3]
≈ 1.0	SN2-like: A KIE near unity suggests minimal carbocationic character at C1 in the transition state.

Mechanistic Insights from Comparative KIE Data

By judiciously choosing the isotopic label, a detailed picture of the glycosylation transition state can be constructed.

Glycosylation Reaction Mechanism

Caption: Competing SN1-like and SN2-like glycosylation pathways.

A large primary ¹³C KIE combined with a secondary α-deuterium KIE close to 1.0 would strongly suggest a concerted, SN2-like displacement. Conversely, a small or non-existent ¹³C KIE accompanied by a significant normal α-deuterium KIE would provide compelling evidence for a dissociative, SN1-like mechanism proceeding through an oxocarbenium ion intermediate. The magnitude of the β-deuterium KIE further refines this picture by reporting on the extent of positive charge delocalization.

Conclusion

The strategic application of ¹³C and deuterium kinetic isotope effects provides a powerful, quantitative tool for elucidating the mechanisms of glycosylation reactions using D-glucal as a donor. While ¹³C-1 labeling directly probes the cleavage of the anomeric bond, deuterium labeling at C1 and C2 offers complementary information on the geometric and electronic structure of the transition state. By carefully designing and interpreting KIE experiments, researchers can gain invaluable insights into the factors that govern glycosidic bond formation, paving the way for the development of more efficient and stereoselective glycosylation methodologies.

References

• Whitfield, D. M., et al. (2012). Dissecting the Mechanisms of a Class of Chemical Glycosylation Using Primary 13C Kinetic Isotope Effects. PMC. [Link]

• Whitfield, D. M., et al. (2012). Dissecting the mechanisms of a class of chemical glycosylation using primary ¹³C kinetic isotope effects. PubMed. [Link]

• Wikipedia. Kinetic isotope effect. [Link]

• Crich, D., et al. (2012). Dissecting the Mechanisms of a Class of Chemical Glycosylation Using Primary C Kinetic Isotope Effects. ResearchGate. [Link]

• Hoogers, D., et al. (2025). How electronic and steric effects in acceptor alcohols shape S N 1- and S N 2-type glycosylation reactions. RSC Publishing. [Link]

• Kwan, E. E., et al. (2016). Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer. Journal of the American Chemical Society. [Link]

• Cleland, W. W. (2000). 13C and Deuterium Isotope Effects Suggest an Aldol Cleavage Mechanism for L-Ribulose-5-phosphate 4-Epimerase†. Biophysics Instrumentation Facility. [Link]

• Crich, D. (2018). The Experimental Evidence in Support of Glycosylation Mechanisms at the SN1-SN2 Interface. PMC. [Link]

• van der Vorm, S., et al. (2015). Mechanisms of Glycosylation Reactions Studied by Low-Temperature Nuclear Magnetic Resonance. Chemical Reviews. [Link]

• Kwan, E. E., et al. (2017). Sensitive and Accurate C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer. Harvard DASH. [Link]

• Crich, D. (2018). The Experimental Evidence in Support of Glycosylation Mechanisms at the S N 1–S N 2 Interface. ResearchGate. [Link]

• Singleton, D. A., & Szymanski, M. J. (2006). Simultaneous Determination of Intermolecular and Intramolecular 13C and 2H Kinetic Isotope Effects at Natural Abundance. Journal of the American Chemical Society. [Link]

• Crich, D. (2018). The Experimental Evidence in Support of Glycosylation Mechanisms at the SN1-SN2 Interface. PubMed. [Link]

• Kohen, A., & Klinman, J. P. (2002). Comparison of Rates and Kinetic Isotope Effects Using PEG-Modified Variants and Glycoforms of Glucose Oxidase: The Relationship of Modification of the Protein Envelope to C−H Activation and Tunneling. Biochemistry. [Link]

• Zhang, Y., et al. (2022). A new deuterium-labeled compound [2,3,4,6,6'-2 H5 ]-D-glucose for deuterium magnetic resonance metabolic imaging. PubMed. [Link]

• de Graaf, R. A., et al. (2021). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. PMC. [Link]

• Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. [Link]

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• Organic Syntheses. (2022). Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. [Link]

• de Graaf, R. A., et al. (2021). Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies. PubMed. [Link]

• Ayida, B. K., et al. (2015). Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells. PMC. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Comprehensive Safety and Operational Guide for Handling 3,4,6-Tri-O-acetyl-D-glucal-13C-1

Introduction 3,4,6-Tri-O-acetyl-D-glucal-13C-1 (CAS: 478529-36-1) is a critical, stable isotope-labeled biochemical reagent used extensively in life science research and organic synthesis[1]. By incorporating a heavy 13C isotope at the C-1 anomeric position, it serves as a highly traceable building block for synthesizing complex oligosaccharides, 2,3-unsaturated O-glycosides, and C-glycosides[2]. Because deuteration and 13C-labeling are increasingly used to track pharmacokinetic profiles during drug development[3], mastering the safe handling and synthetic manipulation of this compound is essential for modern drug discovery laboratories.

1. Physicochemical Profile & Hazard Assessment A cornerstone of laboratory safety is understanding the intrinsic properties of your reagents. While the unlabeled 3,4,6-Tri-O-acetyl-D-glucal (CAS: 2873-29-2) is often treated casually, authoritative safety data sheets reveal important nuances. classifies the compound as non-hazardous under standard GHS criteria[4]. However, explicitly classifies it under Acute Toxicity - Oral 4 (H302: Harmful if swallowed)[5]. As a Senior Application Scientist, I mandate that laboratories adopt the more conservative hazard classification to ensure a self-validating safety culture.

Table 1: Physicochemical and Safety Data Summary

Property / Parameter	Specification	Causality / Operational Impact
Molecular Formula	13C1C11H16O7	Stable isotope (13C) requires no radiological shielding, only standard chemical handling[3].
Physical State	White to off-white crystalline powder	Prone to dust formation; requires handling in a draft-free enclosure or fume hood[4].
Storage Temperature	2°C to 8°C (Refrigerated)	Prevents thermal degradation and spontaneous intramolecular acyl migration[6].
Solubility	Soluble in DCM, EtOH, CH3NO2	Dictates solvent choice for reactions; influences glove material selection[7].
Incompatibilities	Strong oxidizing agents, strong acids	Contact with strong acids can trigger premature deacetylation or unintended decomposition[6].

2. Personal Protective Equipment (PPE) Matrix Because 3,4,6-Tri-O-acetyl-D-glucal-13C-1 is handled as a dry powder and subsequently dissolved in aggressive organic solvents, your PPE strategy must account for both particulate exposure and solvent permeability[5].

• Eye Protection: Wear EN 166-compliant safety glasses with side shields[6]. Causality: Protects against accidental powder aerosolization during weighing and solvent splashing during reaction setup.

• Hand Protection: Use standard nitrile gloves for handling the dry powder. Causality: Nitrile provides excellent protection against solid organic compounds[6]. However, if dissolving the compound in dichloromethane (DCM) for glycosidation, upgrade to fluorinated rubber (Viton) or double-glove, as DCM rapidly permeates standard nitrile.

• Respiratory Protection: Under normal laboratory scale (milligram to gram quantities) in a well-ventilated fume hood, respiratory equipment is not required[5]. For large-scale spill cleanup, a NIOSH/MSHA or EN 136 approved particulate respirator is mandatory to prevent inhalation of the H302-classified dust[6].

• Body Protection: Standard flame-retardant cotton lab coat and closed-toe shoes.

3. Experimental Workflow: Lewis Acid-Catalyzed Ferrier Rearrangement The most common application of 3,4,6-Tri-O-acetyl-D-glucal-13C-1 is the Ferrier rearrangement to form 2,3-unsaturated glycosides[2]. The following protocol ensures safe handling and high-yield conversion, utilizing the 13C label to track the anomeric center via NMR[8].

Step-by-Step Protocol:

• Preparation (Fume Hood): Tare a clean, dry reaction vial on an analytical balance inside a ventilated enclosure. Weigh 0.5 mmol of 3,4,6-Tri-O-acetyl-D-glucal-13C-1[8]. Safety Note: Keep the sash as low as possible to minimize draft-induced dust dispersion[4].

• Dissolution: Dissolve the powder in 3 mL of anhydrous dichloromethane (DCM) or nitromethane (CH3NO2) under an inert argon atmosphere[8]. Causality: Anhydrous conditions are critical; ambient moisture will compete as a nucleophile, leading to hydrolyzed byproducts instead of the desired glycoside.

• Catalyst Addition: Cool the mixture to 0°C. Dropwise, add a Lewis acid catalyst (e.g., 2.0 equiv of BF3·OEt2 or 10 mol% BDMS)[2][7]. Causality: The Lewis acid activates the C-3 acetate, promoting its departure and forming the highly reactive allyloxycarbenium ion intermediate[8].

• Nucleophile Addition: Add 0.55 mmol of the acceptor (e.g., an alcohol or alkynyltrifluoroborate) and stir until TLC indicates complete consumption of the starting material[7].

• Quenching: Quench the reaction with saturated aqueous sodium bicarbonate (NaHCO3). Causality: Neutralizes the Lewis acid, preventing further degradation of the newly formed glycosidic bond.

Experimental workflow for Lewis acid-catalyzed glycosidation of 3,4,6-Tri-O-acetyl-D-glucal-13C-1.

4. Mechanistic Visualization Understanding the reaction mechanism is vital for troubleshooting. The Ferrier rearrangement proceeds via an oxonium/allyloxycarbenium ion intermediate[7]. The 13C-1 label remains intact at the anomeric position, allowing researchers to easily determine the α/β stereoselectivity of the nucleophilic attack[8].

Mechanistic pathway of the Ferrier rearrangement highlighting the allyloxycarbenium intermediate.

5. Spill Response and Waste Disposal Plan Because the compound is an organic acetate, it poses a localized environmental risk if discharged into the water supply[5].

Spill Response Protocol:

• Isolate the Area: Restrict access to the spill zone.

• Containment: Do not use water, as it may spread the compound. If the spill is a dry powder, use a static-free brush and dustpan to sweep it up. Avoid generating dust[4].

• Decontamination: Wipe the affected surface with a paper towel dampened with ethanol or acetone to dissolve and remove residual traces.

• Disposal: Place all recovered powder and contaminated cleanup materials into a clearly labeled, sealable hazardous waste container[9].

Waste Disposal Plan:

• Solid Waste: Unused powder, contaminated gloves, and empty vials must be disposed of in standard solid organic waste bins. Do not dispose of in household garbage or empty into drains[5][6].

• Liquid Waste (Reaction Mixtures): If the compound was reacted in DCM, the resulting aqueous and organic layers from the workup must be separated. The DCM layer goes into the Halogenated Organic Waste carboy. If reacted in non-halogenated solvents (e.g., ethanol, acetonitrile), dispose of in the Non-Halogenated Organic Waste carboy.

• Regulatory Compliance: Ensure all waste containers are tightly sealed and disposed of via a licensed chemical waste management facility in accordance with local and regional regulations[5].

References

• Fisher Scientific. "SAFETY DATA SHEET: 3,4,6-Tri-O-acetyl-D-glucal." Retrieved from[Link]

• ChemBK. "Tri-O-acetyl-D-glucal-13C MedChemExpress (MCE)." Retrieved from[Link]

• Beilstein Journal of Organic Chemistry. "Robust perfluorophenylboronic acid-catalyzed stereoselective synthesis of 2,3-unsaturated O-, C-, N- and S-linked glycosides." Retrieved from[Link]

• Organic Letters (ACS Publications). "Nucleophilic Addition of Potassium Alkynyltrifluoroborates to d-Glucal Mediated by BF3·OEt2: Highly Stereoselective Synthesis of α-C-glycosides." Retrieved from[Link]

• ResearchGate. "BDMS catalyzed Ferrier rearrangement of 3,4,6-tri-O-acetyl-D-glucal with alcohols." Retrieved from[Link]

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]
• 3. 3,4,6-Tri-O-acetyl-D-glucal-13C I CAS#: 478529-35-0 I 13C labeled 3,4,6-Tri-O-acetyl-D-glucal I InvivoChem [invivochem.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. BJOC - Robust perfluorophenylboronic acid-catalyzed stereoselective synthesis of 2,3-unsaturated O-, C-, N- and S-linked glycosides [beilstein-journals.org]
• 9. chemicalbook.com [chemicalbook.com]